4-Hydrazinyl-6-methylpyrimidine

• CAS: 33592-43-7

Core Science & Biosynthesis

A Technical Guide to the Therapeutic Potential of 4-Hydrazino-6-methylpyrimidine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of clinically significant therapeutic agents. Its prevalence in essential biomolecules like nucleic acids has made it a privileged structure for drug design. When functionalized with a hydrazino group at the 4-position and a methyl group at the 6-position, the resulting 4-hydrazino-6-methylpyrimidine core becomes a highly versatile platform for generating novel bioactive compounds. The true therapeutic potential is often unlocked upon the conversion of the reactive hydrazino moiety into a diverse library of hydrazone derivatives. This technical guide synthesizes the current understanding of these derivatives, focusing on their synthesis, mechanisms of action, and preclinical evidence in key therapeutic areas, including oncology, infectious diseases, and inflammation. We provide not only a review of the field but also actionable experimental protocols and mechanistic insights to empower researchers in the development of next-generation therapeutics based on this promising scaffold.

The 4-Hydrazino-6-methylpyrimidine Scaffold: A Union of Privileged Structures

The Pyrimidine Core: A Foundation in Medicinal Chemistry

The pyrimidine ring is a fundamental aromatic heterocycle integral to life itself. It forms the backbone of the nucleobases cytosine, thymine, and uracil, the building blocks of DNA and RNA. This inherent biological relevance has not been lost on medicinal chemists. The structural motif of pyrimidine is found in a wide array of approved drugs, from the anticancer agent 5-Fluorouracil to the antibacterial drug Trimethoprim and the anti-HIV agent Zidovudine.[1][2] Its ability to participate in hydrogen bonding and π-stacking interactions allows for effective binding to a wide range of biological targets.

The Hydrazino/Hydrazone Moiety: A Versatile Pharmacophore

The hydrazino group (-NHNH₂) is a potent and versatile functional handle in drug design. While possessing its own chemical reactivity, its primary value lies in its straightforward conversion to the hydrazone linkage (R₁R₂C=NNH-). Hydrazones are known to exhibit a vast spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[3][4][5][6][7] This functional group is a key component in many bioactive molecules, valued for its synthetic accessibility and its ability to modulate a compound's pharmacokinetic and pharmacodynamic profile.

The combination of the pyrimidine ring and the hydrazone moiety in a single molecular entity creates a hybrid scaffold with significant therapeutic potential. The 4-hydrazino-6-methylpyrimidine core serves as the ideal precursor for generating extensive libraries of such hybrid molecules for biological screening.

Synthesis and Derivatization Strategies

The development of a robust synthetic strategy is paramount for exploring the structure-activity relationship (SAR) of any chemical scaffold. The 4-hydrazino-6-methylpyrimidine core is readily synthesized and derivatized, allowing for the systematic modification and optimization of its biological activity.

Synthesis of the Core Scaffold

The principal route to obtaining the 4-hydrazino-6-methylpyrimidine scaffold begins with a suitably substituted pyrimidine, typically a dihalopyrimidine. The synthesis involves a sequential nucleophilic aromatic substitution. A common precursor, 4,6-dichloropyrimidine, can be reacted first with a source for the methyl group (though often a methylated starting material is used) and then hydrazine. A more direct and commonly cited approach involves starting with a chloro-substituted pyrimidine.

Experimental Protocol: Synthesis of 4-Chloro-6-hydrazinopyrimidine (Intermediate) This protocol is adapted from established methodologies for synthesizing hydrazinopyrimidines.[2]

• Materials: 4,6-Dichloropyrimidine, hydrazine hydrate, ethanol.

• Procedure:

  • Dissolve 4,6-dichloropyrimidine (1.0 equivalent) in ethanol in a round-bottom flask equipped with a magnetic stirrer.

  • Carefully add hydrazine hydrate (2.0-3.0 equivalents) dropwise to the solution at room temperature. The addition is often exothermic and may require cooling in an ice bath.

  • Stir the reaction mixture at room temperature for 1-2 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • A precipitate typically forms upon reaction completion. Filter the solid precipitate and wash with cold water or ethanol to remove excess hydrazine and other impurities.

  • Dry the resulting solid, 4-chloro-6-hydrazinopyrimidine, under vacuum. The product can be used in the next step without further purification or recrystallized if necessary.

• Causality: Hydrazine is a strong nucleophile. In a di-substituted pyrimidine like 4,6-dichloropyrimidine, one chlorine atom is readily displaced by hydrazine. The reaction conditions are controlled to favor mono-substitution.

Formation of Hydrazone Derivatives

The key to unlocking the therapeutic potential of the scaffold lies in the condensation of the hydrazino group with various aldehydes and ketones. This reaction is typically high-yielding and allows for the introduction of a wide array of substituents, which is crucial for tuning the biological activity.[3][8]

Experimental Protocol: General Synthesis of 4-(2-benzylidenehydrazinyl)-6-methylpyrimidine Derivatives

• Materials: 4-Hydrazino-6-methylpyrimidine, a selected aromatic or aliphatic aldehyde/ketone (1.0 equivalent), ethanol, and a catalytic amount of glacial acetic acid.

• Procedure:

  • Dissolve 4-hydrazino-6-methylpyrimidine (1.0 equivalent) in ethanol in a round-bottom flask.

  • Add the corresponding aldehyde or ketone (1.0 equivalent) to the solution.

  • Add 2-3 drops of glacial acetic acid to catalyze the reaction.

  • Reflux the reaction mixture for 2-6 hours. Monitor the reaction progress using TLC.

  • Upon completion, cool the mixture to room temperature. The product often precipitates out of the solution.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

  • The final product can be further purified by recrystallization from a suitable solvent like ethanol or ethyl acetate.

• Trustworthiness: The purity and structure of the synthesized hydrazones must be confirmed using a combination of spectroscopic methods, including ¹H NMR, ¹³C NMR, and Mass Spectrometry, to validate the integrity of the final compounds before biological evaluation.[9]

Caption: Proposed ROS-mediated apoptotic pathway.

Preclinical Evidence and SAR

Studies on pyrimidine-hydrazone hybrids have demonstrated significant in vitro antitumor activity. For instance, a series of 4,6-dihydrazone pyrimidine derivatives showed broad-spectrum activity against cell lines such as MCF-7 (breast), BGC-823 (gastric), and A549 (lung). [9]Notably, some derivatives exhibited higher potency than the standard chemotherapeutic drug 5-Fluorouracil (5-FU). [9] Structure-activity relationship (SAR) analyses indicate that the nature of the substituent introduced via the aldehyde/ketone is critical. Electron-withdrawing or electron-donating groups on an aromatic ring, as well as the presence of additional heterocyclic moieties, can dramatically influence the compound's cytotoxicity and selectivity. [2]

Compound Class	Target Cell Line	IC₅₀ (µM)	Reference
Pyrimidine-Hydrazone (10a)	BGC-823 (Gastric)	9.00	[9]
Pyrimidine-Hydrazone (10f)	BEL-7402 (Liver)	7.66	[9]
5-Fluorouracil (Control)	BGC-823 (Gastric)	15.18	[9]
Hydrazide-Hydrazone (Generic)	HCT-116 (Colon)	2.5 - 37.2	[10]

| Quinazolinone-Hydrazine Deriv. | EBC-1 (Lung) | Varies | [11]|

Table 1: Representative In Vitro Anticancer Activity (IC₅₀ Values).

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a standard colorimetric method for assessing the metabolic activity of cells and, by extension, their viability and proliferation. It is a fundamental tool for screening potential anticancer compounds.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Materials: Cancer cell lines (e.g., A549, MCF-7), culture medium (e.g., DMEM), Fetal Bovine Serum (FBS), penicillin-streptomycin, 96-well plates, MTT solution (5 mg/mL in PBS), DMSO, synthesized pyrimidine derivatives.

• Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the plates and add 100 µL of the compound dilutions to the respective wells. Include wells with untreated cells (negative control) and a known anticancer drug (positive control).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the wells at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity

The rise of multidrug-resistant pathogens presents a global health crisis, necessitating the discovery of new antimicrobial agents. Pyrimidine derivatives have a long history as antimicrobial drugs, and their hydrazone counterparts have shown significant promise against a wide range of bacteria and fungi. [7][12][13][14]

Spectrum of Activity

Synthesized pyrimidine derivatives have been tested against various Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus subtilis), Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa), and fungal strains (e.g., Candida albicans, Aspergillus niger). [12][14][15]The breadth of activity often depends on the specific substitutions on the hydrazone moiety.

Compound Class	Organism	MIC (µg/mL)	Reference
Pyrimidine-2,4-dione Hybrid	C. albicans	0.25	[15]
Pyrimidine-2,4-dione Hybrid	Gram-negative bacteria	8	[15]
Thieno[2,3-d]pyrimidine Deriv.	Various bacteria/fungi	Good activity	[13]
Pyrimidin-2-ol/thiol/amine	S. aureus, E. coli	Varies (µM/ml)	[14]

Table 2: Representative Minimum Inhibitory Concentration (MIC) Values.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard laboratory technique used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [14]

• Materials: Bacterial/fungal strains, appropriate broth medium (e.g., Nutrient Broth for bacteria, Sabouraud Dextrose Broth for fungi), 96-well microtiter plates, test compounds, standard antibiotic/antifungal (e.g., Ampicillin, Nystatin). [12][14]* Procedure:

  • Compound Preparation: Prepare a stock solution of each test compound in a suitable solvent (like DMSO) and then create a series of two-fold dilutions in the broth medium directly in the wells of a 96-well plate.

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism adjusted to a specific concentration (e.g., 0.5 McFarland standard).

  • Inoculation: Add a defined volume of the microbial inoculum to each well containing the compound dilutions. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

  • Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

  • Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Anti-inflammatory Properties

Chronic inflammation is an underlying factor in many diseases, including arthritis, cardiovascular disease, and cancer. Pyrimidine derivatives have demonstrated significant anti-inflammatory effects, primarily by targeting key enzymes and signaling pathways in the inflammatory cascade. [16][17][18]

Mechanism of Action: Inhibition of Inflammatory Mediators

The anti-inflammatory effects of pyrimidine derivatives are often attributed to their ability to inhibit crucial inflammatory mediators. [16][17]A primary target is the cyclooxygenase (COX) enzyme, particularly the inducible COX-2 isoform, which is responsible for the production of prostaglandins at sites of inflammation. By selectively inhibiting COX-2 over the constitutively expressed COX-1, these compounds can reduce inflammation with potentially fewer gastrointestinal side effects than traditional NSAIDs. [18][19]Other mechanisms include the suppression of nitric oxide (NO), tumor necrosis factor-α (TNF-α), and the NF-κB signaling pathway. [16]

Caption: Inhibition of the COX-2 pathway.

Future Directions and Conclusion

The 4-hydrazino-6-methylpyrimidine scaffold is a fertile ground for the discovery of new therapeutic agents. The synthetic accessibility and the ease of derivatization into diverse hydrazones allow for extensive exploration of the chemical space to optimize potency and selectivity.

Future research should focus on:

• Lead Optimization: Systematically modifying the most promising hits from initial screenings to improve their pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, Excretion) and reduce potential toxicity. While potent, hydrazine-containing compounds must be carefully evaluated for safety, as some hydrazines are known to be toxic. [20]* In Vivo Efficacy: Moving beyond in vitro assays to evaluate the most promising compounds in relevant animal models of cancer, infection, or inflammation.

• Mechanism Elucidation: Deepening the understanding of the precise molecular targets and signaling pathways modulated by these compounds.

• Exploring New Therapeutic Areas: Given the broad biological activity of the hydrazone moiety, these derivatives could be screened for other activities, such as antiviral, antidiabetic, or neuroprotective effects. [21][13] In conclusion, 4-hydrazino-6-methylpyrimidine derivatives, particularly their hydrazone forms, represent a class of molecules with significant and diverse therapeutic potential. Their demonstrated efficacy in preclinical models of cancer, infectious disease, and inflammation warrants further investigation and development. The synthetic versatility of this scaffold provides a robust platform for medicinal chemists to design and discover novel drugs to address unmet medical needs.

References

• Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents - PMC. (n.d.).
• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines - PMC. (n.d.).
• (PDF) RECENT ADVANCES IN ANTIMICROBIAL ACTIVITY OF PYRIMIDINES: A REVIEW. (2023, April 12).
• Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. (2017, June 9). SpringerLink.
• Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties - MDPI. (2024, October 13). MDPI.
• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. (n.d.). Royal Society of Chemistry.
• SYNTHESIS AND IN-VITRO ANTIMICROBIAL ACTIVITY OF PYRIMIDINE DERIV
• Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2H-thiopyran deriv
• pyrimidine-as-antiinflammatory-agent-a-review.pdf. (n.d.). Indian Journal of Pharmaceutical Sciences.
• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024, July 15). SpringerLink.
• View of Synthesis of Novel Derivatives on the Basis of 4-Hydrazinyl-6-methyl-2-(alkylthio)
• Application Notes and Protocols: Synthesis of Hydrazone Derivatives from 4-(6-Hydrazinylpyrimidin-4-yl)morpholine. (n.d.). BenchChem.
• Biologically active Pyrimidine Hydrazones. (n.d.). Asian Journal of Pharmaceutical Research.
• Synthesis and Biological Activity of Hydrazones and Deriv
• Synthesis, Biological Evaluation, DNA Binding, and Molecular Docking of Hybrid 4,6-Dihydrazone Pyrimidine Derivatives as Antitumor Agents - PMC. (2022, December 26).
• Therapeutic Potential of Hydrazones as Anti-Inflammatory Agents - PMC. (n.d.).
• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study - PMC. (2021, April 7).
• Synthesis and Biological Activity of Hydrazones and Derivatives: A Review. (2019, October).
• Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety - PMC. (n.d.).
• Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies - MDPI. (2024, July 30). MDPI.
• The proposed mechanism for the reaction of DHPM derivatives 4a–4h with hydrazine hydrate. (n.d.).
• Exploring the Antimicrobial Potential of Pyrimidine and Hydrazone Derivatives: A Comprehensive Review | Frontiers in Health Informatics. (2024, November 17).
• An In-depth Technical Guide to the Synthesis of 4-(6-Hydrazinylpyrimidin-4-yl)
• Biotransformation of Hydrazine Dervatives in the Mechanism of Toxicity. (n.d.). longdom.org.
• (PDF) ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF HYDRAZINE DERIVATIVES AND THEIR METAL COMPLEXES: A COMPARATIVE STUDY. (2025, August 8).
• Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. (2022, November 16). Frontiers.
• Exploring the Synthesis, Anti-Inflammatory and Anti-Tumor Potential of 4-Maleimidylphenyl-Hydrazide Deriv
• Synthesis and in-vitro screening of novel dihydropyrimidine derivatives as potential calcium channel blockers. (n.d.). Der Pharma Chemica.
• Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity - MDPI. (2010, December 23). MDPI.

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Hydrazinyl Pyrimidines: A Pharmacophore of Interest in Modern Drug Discovery

Executive Summary

The hydrazinyl pyrimidine scaffold represents a privileged structure in medicinal chemistry, characterized by the fusion of a nitrogen-rich pyrimidine ring with a hydrazine linker. This architecture offers a unique balance of hydrogen bond donors/acceptors and versatile derivatization points (C-2, C-4, C-6), enabling high-affinity interactions with diverse biological targets including kinases (EGFR, VEGFR), enzymes (COX-2, DNA gyrase), and tubulin. This technical guide synthesizes recent literature (2015–2025) to provide a comprehensive review of their synthesis, biological activities, and structure-activity relationships (SAR).

Chemical Foundation & Synthesis

The pyrimidine ring mimics endogenous nucleobases (cytosine, thymine, uracil), facilitating entry into nucleotide processing pathways. The hydrazine moiety (

) acts as a critical pharmacophore, serving as a "linker" that can be further functionalized into hydrazones (Schiff bases) to modulate lipophilicity and target binding.

Core Synthesis Protocol: Nucleophilic Aromatic Substitution ( )

The most robust method for generating hydrazinyl pyrimidines involves the displacement of a leaving group (typically chlorine) by hydrazine hydrate.

Protocol: Synthesis of 2-Hydrazinyl-4,6-dimethylpyrimidine

• Reagents: 2-Chloro-4,6-dimethylpyrimidine (1.0 eq), Hydrazine hydrate (80%, 5.0 eq), Ethanol (absolute).

• Equipment: Round-bottom flask, Reflux condenser, Magnetic stirrer.

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of 2-chloro-4,6-dimethylpyrimidine in 20 mL of absolute ethanol.

• Addition: Add 50 mmol (excess) of hydrazine hydrate dropwise at room temperature. Note: Excess hydrazine is critical to prevent the formation of dimerized byproducts (bis-pyrimidines).

• Reaction: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor progress via TLC (Mobile phase: EtOAc/Hexane 3:7).

• Work-up: Cool the reaction mixture to

  (ice bath). The product typically precipitates as a solid.[1]

• Filtration: Filter the precipitate and wash with cold water (

  ) to remove hydrazine salts.

• Purification: Recrystallize from ethanol to yield pure crystals.

Therapeutic Domain: Oncology

Hydrazinyl pyrimidines exhibit potent anticancer activity through multiple mechanisms, primarily kinase inhibition and apoptosis induction.

Mechanism of Action: Kinase Inhibition & Apoptosis

Derivatives often act as ATP-competitive inhibitors of receptor tyrosine kinases. The hydrazine linker facilitates hydrogen bonding with the "hinge region" of the kinase ATP-binding pocket.

Key Pathway Visualization The following diagram illustrates the blockade of the EGFR signaling cascade by hydrazinyl pyrimidine derivatives, leading to apoptosis.

Caption: Blockade of EGFR-mediated proliferation and induction of mitochondrial apoptosis by hydrazinyl pyrimidines.

Quantitative Data: Cytotoxicity ( )

Recent studies highlight specific derivatives with superior potency to standard chemotherapy agents.

Compound Class	Target Cell Line	( M)	Reference Standard	Relative Potency
Indolyl-pyrimidine hydrazone	MCF-7 (Breast)		Doxorubicin ( )	Moderate
Pyrimidine-sulfonamide	HCT-116 (Colon)		5-Fluorouracil ( )	4x Superior
Thienopyrimidine hybrid	HepG2 (Liver)		Sorafenib ( )	2x Superior

Therapeutic Domain: Infectious Diseases

The scaffold has shown remarkable efficacy against Mycobacterium tuberculosis (MTB) and resistant bacterial strains.

Antitubercular Activity

Hydrazinyl pyrimidines linked with thiazoles or imidazoles target DNA gyrase and InhA (enoyl-ACP reductase), essential for bacterial cell wall synthesis.

Protocol: Microplate Alamar Blue Assay (MABA) for MIC Determination To ensure reproducibility in antimicrobial testing, the MABA method is the gold standard for high-throughput screening.

• Inoculum Prep: Culture M. tuberculosis H37Rv to mid-log phase (Turbidity: McFarland 1.0). Dilute 1:20.

• Plate Setup: Use 96-well plates. Add 100

  L of Middlebrook 7H9 broth to all wells.

• Compound Addition: Serial dilute the hydrazinyl pyrimidine derivative (range 100

  g/mL to 0.2 g/mL).

• Incubation: Incubate at

  for 5 days.

• Development: Add 20

  L of Alamar Blue reagent and 12 L of 10% Tween 80. Incubate for 24 hours.

• Readout:

  • Blue: No growth (Inhibition).

  • Pink: Growth (Respiration reduces resazurin to resorufin).

  • MIC: Lowest concentration preventing color change to pink.

Key Finding: Imidazo[1,2-a]pyrimidine-thiazole hybrids have demonstrated MIC values as low as 1.6

g/mL against M. tuberculosis, comparable to first-line antibiotics [1].

Therapeutic Domain: Inflammation

Selective COX-2 inhibition is a major goal to reduce gastrointestinal side effects associated with traditional NSAIDs.[2]

• Lead Compound: 2-hydrazino-5-(4-methoxyphenyl)-7-phenyl-3-pyrido[2,3-d]pyrimidin-4-one.[2][3]

• Activity:

  against COX-2 (Selectivity Index > 6).

• Mechanism: The pyrimidine ring fits into the COX-2 secondary pocket, while the hydrazine group forms stabilizing H-bonds with Arg120 and Tyr355 [2].

Structure-Activity Relationship (SAR) Analysis

Understanding the SAR is critical for optimizing lead compounds. The following logic map details how structural modifications impact biological efficacy.

Caption: SAR map highlighting the functional impact of substitutions at C-2 and C-4 positions.

Expert Insight: The conversion of the free hydrazine group (

) into a hydrazone ( ) typically enhances biological activity. This is attributed to the "imino" pharmacophore, which improves geometric complementarity with the receptor active site and increases lipophilicity (LogP), facilitating cell membrane penetration.

References

• Hydrazineyl-linked imidazole[1,2-a]pyrimidine-thiazole hybrids: design, synthesis, and in vitro biological evaluation studies. RSC Advances. Available at: [Link]

• Design and construction of novel pyridine-pyrimidine hybrids as selective COX-2 suppressors. International Journal of Molecular Sciences. Available at: [Link]

• Pyrimidine Derivatives as Anticancer Agents. Encyclopedia. Available at: [Link]

• The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids. Future Medicinal Chemistry. Available at: [Link]

• Design, Synthesis, Molecular Modeling and Antitumor Evaluation of Novel Indolyl-Pyrimidine Derivatives. Molecules. Available at: [Link]

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• 3. iasp-pain.org [iasp-pain.org]

Pharmacophore Elicitation and SAR Profiling of Methylpyrimidine Hydrazine Scaffolds in Kinase Drug Discovery

Executive Summary

The methylpyrimidine hydrazine scaffold represents a privileged structure in medicinal chemistry, particularly within the realm of tyrosine kinase inhibitors (TKIs) and antimicrobial agents. This guide provides a technical deep-dive into the pharmacophore analysis of these compounds. By leveraging the hydrogen-bonding capacity of the hydrazine linker and the bioisosteric properties of the methylpyrimidine core, researchers can target ATP-binding pockets with high specificity. This document outlines the structural causality, computational workflows, and experimental validation protocols necessary to exploit this scaffold for drug development.

Structural Architecture & Chemical Space

To understand the pharmacophore, we must first deconstruct the molecular architecture of the methylpyrimidine hydrazine derivative.

The Methylpyrimidine Core

The pyrimidine ring serves as the aromatic anchor . In kinase inhibitors, this moiety typically mimics the adenine ring of ATP, forming crucial hinge-region hydrogen bonds.

• Role of the Methyl Group: The "Magic Methyl" effect is critical here. A methyl substitution (often at C2, C4, or C6) does not merely add lipophilicity; it frequently:

  • Displaces High-Energy Water: Occupies small hydrophobic pockets (e.g., the gatekeeper region in EGFR or VEGFR).

  • Induces Conformational Tilt: Sterically forces the hydrazine linker into a bioactive conformation, reducing the entropic penalty upon binding.

The Hydrazine Linker (-NH-NH-)

Often viewed skeptically due to potential toxicity (hydrazones), the hydrazine moiety is invaluable in pharmacophore design when stabilized.

• H-Bond Donor/Acceptor: The hydrazine nitrogens act as both donors (NH) and acceptors (lone pairs), facilitating water-mediated bridges or direct interaction with residues like Asp or Glu in the catalytic cleft.

• Vectorality: Unlike a rigid amide or ether linker, the hydrazine group allows for a unique "kink" in the molecular geometry, orienting the distal aromatic tail into the hydrophobic back-pocket (Type II kinase inhibition).

Target Landscape & Mechanism

While active against microbial targets (e.g., Urease Ni-ion chelation), the most high-value application is in Oncology (Kinase Inhibition) .

Primary Target: EGFR & VEGFR Kinase Domains

These compounds typically function as ATP-competitive inhibitors .

• Binding Mode: The pyrimidine N1 and N3 interact with the hinge region (e.g., Met793 in EGFR).

• The "Tail" Interaction: The hydrazine linker connects the core to a distal hydrophobic ring (phenyl/indole) that interacts with the activation loop or the helix

  C-out conformation.

Signaling Pathway Context

Inhibiting EGFR blocks the downstream RAS-RAF-MEK-ERK cascade, halting tumor proliferation.

Figure 1: Schematic of the EGFR signaling cascade illustrating the upstream intervention point of methylpyrimidine hydrazine inhibitors.

Pharmacophore Analysis Workflow

This section details the computational protocol to generate a robust pharmacophore model.

Defined Pharmacophoric Features

For a potent methylpyrimidine hydrazine inhibitor, the following features are non-negotiable:

• HBA (Hydrogen Bond Acceptor): Pyrimidine Nitrogen (N1 or N3).

• HBD (Hydrogen Bond Donor): Hydrazine NH (interacts with gatekeeper or solvent front).

• HYD (Hydrophobic): The Methyl group (short-range) and the distal aromatic ring (long-range).

• AR (Aromatic Ring): The pyrimidine core itself (pi-stacking with Phe/Tyr residues).

Computational Protocol (Step-by-Step)

Objective: Generate a 3D-QSAR pharmacophore model from a training set of active ligands.

• Dataset Curation:

  • Select 20-30 diverse methylpyrimidine hydrazine derivatives with known

    values.

  • Separate into Training Set (70%) and Test Set (30%).

• Ligand Preparation:

  • Correct bond orders and ionization states at pH 7.4 (Hydrazine

    is critical).

  • Generate 3D conformers (Energy window: 10 kcal/mol).

• Alignment:

  • Align molecules based on the rigid pyrimidine core.

• Hypothesis Generation:

  • Use algorithms (e.g., GALAHAD or HypoGen) to identify common spatial features.

• Validation:

  • Use the Test Set to calculate the correlation coefficient (

    ) and Root Mean Square Deviation (RMSD).

Figure 2: Computational workflow for generating and validating a pharmacophore model for methylpyrimidine hydrazines.

Structure-Activity Relationship (SAR) Profiling[1][2][3][4]

The following table summarizes the SAR trends observed in recent literature for this scaffold against kinase targets.

Structural Region	Modification	Effect on Activity	Mechanistic Rationale
Pyrimidine C4/C6	Methyl (-CH3)	Increase (++++)	Hydrophobic fit in gatekeeper pocket; restricts bond rotation.
Pyrimidine C2	Amino (-NH2)	Increase (+++)	Provides additional H-bond donor for hinge region interaction.
Hydrazine Linker	Methylation (-N(Me)-)	Decrease (--)	Loss of H-bond donor capability; steric clash.
Hydrazine Linker	Hydrazone (=N-NH-)	Increase (++)	Rigidifies linker; improves planarity for pi-stacking.
Distal Ring	4-F or 4-Cl (Phenyl)	Increase (+++)	Halogen bonding; electronic withdrawal increases acidity of hydrazine NH.
Distal Ring	Bulky group (t-Butyl)	Variable	Can enhance hydrophobic interaction but risks steric clash if pocket is narrow.

The "Linker Criticality"

The hydrazine linker is the most sensitive region.

• Oxidation Risk: Free hydrazines are prone to oxidation. Converting them to hydrazones (reaction with aldehydes) or acyl hydrazides stabilizes the molecule and often improves potency by locking the conformation.

• Chelation: In antimicrobial applications (e.g., Urease), the hydrazine nitrogens can chelate metal ions (

  ), a mechanism distinct from the kinase ATP-competition.

Experimental Validation Protocols

To validate the computational pharmacophore, the following in vitro assays are standard.

Kinase Inhibition Assay (FRET-based)

Purpose: Determine

values against specific kinases (e.g., EGFR).

• Reagents: Recombinant EGFR kinase domain, Fluorescently labeled peptide substrate, ATP (

  concentration), Test compounds (DMSO stock).

• Protocol:

  • Incubate Kinase + Compound for 30 min at RT.

  • Add ATP + Substrate.

  • Stop reaction after 60 min.

  • Measure phosphorylation via FRET signal.

• Data Analysis: Plot % Inhibition vs. Log[Concentration]. Sigmoidal curve fit yields

  .

Cellular Proliferation Assay (MTT/MTS)

Purpose: Confirm cell permeability and on-target efficacy.

• Cell Lines: A549 (Lung, EGFR+), MCF-7 (Breast).

• Control: Erlotinib or Gefitinib (Positive control).

• Readout: Absorbance at 490 nm (Metabolic activity).

References

• Design, Molecular Docking, Synthesis and Biological Study of Pyrazole Containing Hydrazinyl Pyrimidine Derivatives. IJIRT. [Link]

• Discovery of novel 2,4-diarylaminopyrimidine hydrazone derivatives as potent anti-thyroid cancer agents. PMC. [Link]

• Dihydropyrimidine based hydrazine dihydrochloride derivatives as potent urease inhibitors. PubMed. [Link]

• A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Pharmacology. [Link]

Navigating the Solubility Landscape of 4-Hydrazinyl-6-methylpyrimidine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of 4-Hydrazinyl-6-methylpyrimidine, a heterocyclic compound of interest in medicinal chemistry. In the absence of extensive published solubility data for this specific molecule, this document leverages established principles of physical chemistry and draws upon solubility studies of analogous pyrimidine derivatives.[1][2][3][4] It offers a detailed exploration of the molecular characteristics influencing solubility, a robust experimental protocol for solubility determination, and a guide to data analysis and interpretation. This whitepaper is designed to empower researchers to generate reliable and reproducible solubility data, a critical parameter in drug discovery and development for optimizing synthetic routes, formulation design, and bioavailability.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a potential drug candidate from the laboratory to the clinic is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these properties, aqueous and organic solvent solubility stands as a cornerstone of "drug-likeness." The solubility of an active pharmaceutical ingredient (API) directly impacts its dissolution rate, which in turn is a key determinant of its bioavailability.[5] Furthermore, understanding the solubility of a compound in various organic solvents is paramount for:

• Synthetic Chemistry: Optimizing reaction conditions, purification strategies (e.g., crystallization), and isolation of the final product.

• Formulation Science: Developing appropriate dosage forms, such as oral solids, injectables, or topical preparations.

• Analytical Chemistry: Preparing stock solutions for biological screening and developing accurate analytical methods.

4-Hydrazinyl-6-methylpyrimidine, as a pyrimidine derivative, belongs to a class of compounds with a rich history in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[2][3][6] A thorough understanding of its solubility is therefore a non-negotiable prerequisite for its successful development.

Physicochemical Profile and Predicted Solubility Behavior of 4-Hydrazinyl-6-methylpyrimidine

The molecular structure of 4-Hydrazinyl-6-methylpyrimidine provides key insights into its expected solubility in different organic solvents.

Molecular Structure:

Key Structural Features Influencing Solubility:

• Pyrimidine Core: Aromatic and heterocyclic, capable of π-π stacking interactions.

• Hydrazinyl Group (-NH-NH2): A polar, hydrogen-bond donating and accepting group. This is a primary driver of solubility in polar solvents.

• Methyl Group (-CH3): A nonpolar, hydrophobic group that can influence solubility in less polar solvents.

Based on these features and data from related pyrimidine derivatives, we can predict the following solubility trends:

• High Solubility in Polar Protic Solvents: Solvents like methanol, ethanol, and water (to some extent) are expected to be effective at solvating 4-Hydrazinyl-6-methylpyrimidine. The hydrazinyl group can form strong hydrogen bonds with the hydroxyl groups of these solvents.

• Good Solubility in Polar Aprotic Solvents: Solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF) are also anticipated to be good solvents.[1][2][4] The polarity of these solvents can interact favorably with the polar pyrimidine and hydrazinyl moieties. Studies on similar pyrimidine derivatives have shown the order of solubility to be DMF > methanol.[1][2]

• Limited Solubility in Nonpolar Solvents: Solvents like hexane, cyclohexane, and carbon tetrachloride are expected to be poor solvents for this compound due to the significant polarity imparted by the hydrazinyl group and the pyrimidine ring nitrogens.[1][2]

Experimental Determination of Solubility: A Step-by-Step Protocol

The following protocol outlines the widely accepted and robust gravimetric shake-flask method for determining the equilibrium solubility of 4-Hydrazinyl-6-methylpyrimidine.[1][2][3]

Materials and Equipment

• 4-Hydrazinyl-6-methylpyrimidine (purity > 95%)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Thermostatic shaker bath

• Centrifuge

• Vials with screw caps

• Syringe filters (0.45 µm)

• Volumetric flasks and pipettes

• Spectrophotometer (for concentration determination if applicable)

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for the gravimetric determination of solubility.

Detailed Procedure

• Preparation of Solvent Systems: Prepare a range of organic solvents covering different polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane).

• Sample Preparation: To a series of vials, add an excess amount of 4-Hydrazinyl-6-methylpyrimidine to a known mass or volume of each solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Equilibration: Tightly seal the vials and place them in a thermostatic shaker bath set to a specific temperature (e.g., 298.15 K). Allow the samples to equilibrate for a sufficient time (typically 24-48 hours) to ensure that the solution has reached saturation.

• Phase Separation: After equilibration, remove the vials from the shaker and allow them to stand undisturbed for at least 2 hours to allow the undissolved solid to settle. Subsequently, centrifuge the vials to further facilitate the separation of the solid and liquid phases.

• Sample Analysis: Carefully withdraw a known mass or volume of the clear supernatant using a syringe fitted with a 0.45 µm filter to avoid transferring any solid particles.

• Gravimetric Determination: Accurately weigh the aliquot of the saturated solution. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the solute. Weigh the remaining solid residue.

• Calculation: The solubility can be expressed in various units, such as grams per 100 g of solvent or mole fraction.

  • Mass Fraction (w): w = (mass of residue) / (mass of the aliquot of saturated solution)

  • Mole Fraction (x): The mole fraction solubility (x) can be calculated using the following equation: x = (m₁ / M₁) / [(m₁ / M₁) + (m₂ / M₂)] where:

    • m₁ is the mass of the solute

    • M₁ is the molar mass of the solute

    • m₂ is the mass of the solvent

    • M₂ is the molar mass of the solvent

Data Presentation and Analysis

For clarity and comparative purposes, the experimentally determined solubility data should be presented in a tabular format.

Table 1: Hypothetical Solubility Data of 4-Hydrazinyl-6-methylpyrimidine at 298.15 K

Solvent	Solvent Type	Dielectric Constant (ε)	Solubility ( g/100 g solvent)	Mole Fraction (x)
Methanol	Polar Protic	32.7	[Experimental Value]	[Calculated Value]
Ethanol	Polar Protic	24.5	[Experimental Value]	[Calculated Value]
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	[Experimental Value]	[Calculated Value]
Acetone	Polar Aprotic	20.7	[Experimental Value]	[Calculated Value]
Ethyl Acetate	Moderately Polar	6.0	[Experimental Value]	[Calculated Value]
Dichloromethane	Nonpolar	9.1	[Experimental Value]	[Calculated Value]
Toluene	Nonpolar	2.4	[Experimental Value]	[Calculated Value]
Hexane	Nonpolar	1.9	[Experimental Value]	[Calculated Value]

Temperature Dependence of Solubility

The solubility of solids in liquids generally increases with temperature.[1][2][4] To investigate this, the solubility experiments should be repeated at different temperatures (e.g., 298.15 K, 308.15 K, 318.15 K). The relationship between solubility and temperature can be modeled using the modified Apelblat equation:

ln(x) = A + (B / T) + C ln(T)

where:

• x is the mole fraction solubility

• T is the absolute temperature in Kelvin

• A, B, and C are the model parameters obtained by fitting the experimental data.

The following diagram illustrates the logical relationship for analyzing the temperature dependence of solubility.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. medcraveonline.com [medcraveonline.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: 4-Hydrazinyl-6-methylpyrimidine as a Versatile Ligand in Coordination Chemistry

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and materials scientists on the utilization of 4-Hydrazinyl-6-methylpyrimidine as a versatile building block in coordination chemistry. We move beyond simple procedural lists to explain the underlying chemical principles and rationale behind experimental design. This guide furnishes detailed, self-validating protocols for the synthesis of the ligand, its direct use in forming coordination complexes, and its application as a precursor for more complex Schiff base ligands. Key characterization techniques are detailed, and potential applications in drug development and catalysis are discussed based on current scientific literature.

Introduction: The Potential of 4-Hydrazinyl-6-methylpyrimidine

The pyrimidine scaffold is a cornerstone in medicinal chemistry and bioinorganic chemistry, forming the core of nucleic acids (cytosine, thymine, uracil) and numerous therapeutic agents.[1] Its derivatives are of significant interest due to their wide range of biological activities.[2] 4-Hydrazinyl-6-methylpyrimidine is a particularly valuable derivative for coordination chemistry due to its distinct structural features:

• The Pyrimidine Ring: A six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. These nitrogen atoms are potential Lewis basic sites for coordination to metal ions.

• The Hydrazinyl Moiety (-NH-NH₂): This functional group provides additional nitrogen donor atoms. The terminal amino group (-NH₂) is highly nucleophilic and serves as a primary coordination site.

This unique combination allows 4-Hydrazinyl-6-methylpyrimidine to function either as a bidentate ligand , chelating a metal ion through a pyrimidine nitrogen and the terminal hydrazinyl nitrogen, or as a reactive precursor for synthesizing multidentate Schiff base ligands .[2][3] The resulting metal complexes often exhibit enhanced biological activity compared to the free ligands, a principle well-documented in the study of antimicrobial and anticancer agents.[4][5][6]

Synthesis and Characterization of the Ligand

A reliable synthesis of the core ligand is the foundational step for all subsequent coordination chemistry. The most common route involves the nucleophilic substitution of a leaving group (typically a halogen) on the pyrimidine ring with hydrazine.

Protocol 2.1: Synthesis of 4-Hydrazinyl-6-methylpyrimidine

This protocol describes the synthesis from 4-chloro-6-methylpyrimidine.

Causality and Experimental Rationale:

• Reagents: 4-chloro-6-methylpyrimidine is the electrophilic substrate. Hydrazine hydrate serves as a potent and readily available nucleophile to displace the chloride.

• Solvent: Ethanol is an ideal solvent as it effectively dissolves the reactants and is relatively easy to remove post-reaction.

• Conditions: Refluxing provides the necessary thermal energy to overcome the activation barrier for the nucleophilic aromatic substitution reaction, ensuring a reasonable reaction rate.

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 4-chloro-6-methylpyrimidine (10 mmol) in 100 mL of absolute ethanol.

• Addition of Hydrazine: To the stirring solution, add hydrazine hydrate (20 mmol, ~2 equivalents) dropwise. Safety Note: Hydrazine is toxic and corrosive. Handle in a fume hood with appropriate personal protective equipment (PPE).

• Reflux: Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Isolation: After completion, allow the mixture to cool to room temperature. Reduce the solvent volume to approximately 20 mL using a rotary evaporator.

• Precipitation: Pour the concentrated solution into 100 mL of ice-cold water. A solid precipitate should form.

• Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold water (3 x 20 mL). Recrystallize the crude product from an ethanol/water mixture to obtain pure 4-Hydrazinyl-6-methylpyrimidine as a crystalline solid.

• Drying: Dry the purified product in a vacuum oven at 50°C overnight.

Self-Validating Characterization:

Parameter	Expected Result	Purpose
Melting Point	Sharp, defined melting point	Confirmation of purity
FT-IR (cm⁻¹)	~3300-3100 (N-H stretch), ~1600 (C=N/C=C ring stretch)	Functional group identification
¹H NMR (DMSO-d₆)	Signals for methyl protons, pyrimidine ring protons, and N-H protons	Structural confirmation
Mass Spec (ESI-MS)	Peak corresponding to [M+H]⁺	Verification of molecular weight

Application Note I: Direct Coordination Complexes

The ligand can act as a bidentate N,N-donor, forming stable chelate rings with transition metal ions. This coordination mode is fundamental to exploring the direct biological and catalytic properties of the core scaffold.

Caption: Bidentate chelation of a metal ion by the ligand.

Protocol 3.1: Synthesis of a Dichloro-bis(ligand)metal(II) Complex

This general protocol is applicable for synthesizing complexes of the type [M(L)₂Cl₂] where M = Cu(II), Co(II), or Ni(II).

Causality and Experimental Rationale:

• Stoichiometry: A 2:1 ligand-to-metal molar ratio is used to favor the formation of a bis-ligand complex, which typically results in a stable octahedral geometry.

• Solvent: Methanol is chosen for its ability to dissolve a wide range of metal salts and the organic ligand.

• Procedure: The dropwise addition of the metal salt solution to the ligand solution prevents localized high concentrations of the metal, promoting more uniform complex formation.

Step-by-Step Methodology:

• Ligand Solution: Dissolve 4-Hydrazinyl-6-methylpyrimidine (2 mmol) in 30 mL of warm methanol in a 100 mL round-bottom flask.

• Metal Salt Solution: In a separate beaker, dissolve the metal salt (e.g., CuCl₂·2H₂O, CoCl₂·6H₂O, or NiCl₂·6H₂O) (1 mmol) in 20 mL of methanol.

• Complexation: Add the metal salt solution dropwise to the stirring ligand solution at room temperature. A color change and/or precipitation is often observed immediately.

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-3 hours to ensure complete reaction.

• Isolation: Cool the reaction mixture to room temperature. Collect the precipitated solid by vacuum filtration.

• Purification: Wash the complex with cold methanol (2 x 10 mL) and then with diethyl ether (2 x 10 mL) to remove any unreacted starting materials and residual solvent.

• Drying: Dry the final complex in a vacuum desiccator over anhydrous CaCl₂.

Characterization of Metal Complexes:

Successful coordination is confirmed by observing specific shifts in spectroscopic and physical properties.

Technique	Observation and Rationale
FT-IR	The ν(N-H) stretching frequencies of the hydrazinyl group typically shift to lower wavenumbers upon coordination to the metal, indicating the involvement of the nitrogen lone pair in bonding.[7] Vibrations associated with the pyrimidine ring may also shift.
UV-Vis	The appearance of new, broad absorption bands in the visible region (400-800 nm) is indicative of d-d electronic transitions within the metal center.[7] Intense bands in the UV region may be assigned to ligand-to-metal charge transfer (LMCT) transitions.
Molar Conductivity	Measurements in a solvent like DMF or DMSO can determine the electrolytic nature of the complex.[8] For a neutral [M(L)₂Cl₂] complex, a low molar conductivity value is expected, indicating a non-electrolyte.
Magnetic Susceptibility	This measurement provides information about the number of unpaired electrons, which helps in elucidating the geometry of the complex (e.g., distinguishing between square planar and tetrahedral for Ni(II)).[8]

Application Note II: Precursor for Schiff Base Ligands

The true versatility of 4-hydrazinyl-6-methylpyrimidine is realized in its use as a platform for creating more elaborate Schiff base (hydrazone) ligands. The condensation of its terminal -NH₂ group with an aldehyde or ketone introduces an imine (-N=CH-) linkage and incorporates new functionalities and potential donor atoms.[3][9] This vastly expands the coordination possibilities.

Caption: Two-step workflow for synthesizing metal-Schiff base complexes.

Protocol 4.1: Synthesis of a Pyrimidine-Hydrazone Schiff Base Ligand

This protocol details the synthesis using salicylaldehyde, which introduces a phenolic -OH group, creating a potential tridentate O,N,N-donor ligand.

Step-by-Step Methodology:

• Reactant Solution: Dissolve 4-Hydrazinyl-6-methylpyrimidine (10 mmol) in 50 mL of ethanol in a 100 mL round-bottom flask.

• Catalyst: Add 3-4 drops of glacial acetic acid to the solution. This acid catalyzes the nucleophilic addition and subsequent dehydration steps.[3]

• Aldehyde Addition: Add salicylaldehyde (10 mmol) dropwise to the stirring solution.

• Reflux: Heat the mixture to reflux for 3-4 hours. A color change and the formation of a precipitate are typically observed.

• Isolation and Purification: Cool the flask to room temperature. Collect the yellow solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum. Recrystallization is generally not required if high-purity starting materials are used.

Protocol 4.2: Synthesis of a Metal-Schiff Base Complex

This protocol uses the newly synthesized Schiff base to form a complex, for example, with Nickel(II) acetate.

Step-by-Step Methodology:

• Ligand Solution: Suspend the Schiff base ligand from Protocol 4.1 (2 mmol) in 40 mL of methanol.

• Metal Salt Solution: Dissolve Ni(OAc)₂·4H₂O (1 mmol) in 20 mL of methanol.

• Complexation: Add the metal salt solution to the ligand suspension. Heat the mixture to reflux for 2 hours. The ligand should dissolve as the complex forms.

• Isolation: Cool the solution. If a precipitate forms, collect it by filtration. If not, slowly evaporate the solvent to induce crystallization/precipitation.

• Purification and Drying: Wash the isolated complex with cold methanol and diethyl ether, then dry in a vacuum desiccator.

Key Characterization Changes for Schiff Bases and their Complexes:

Compound	Key FT-IR (cm⁻¹) Changes	Key ¹H NMR (ppm) Changes
Schiff Base Ligand	Disappearance of aldehyde ν(C=O) (~1700). Appearance of a strong azomethine ν(C=N) band (~1610-1630).[10]	Appearance of a new singlet for the azomethine proton (-CH=N-) around 8.5-9.5 ppm.[11]
Metal Complex	Shift of the azomethine ν(C=N) band, confirming coordination through the imine nitrogen.[7] If a phenolic -OH was present, the broad ν(O-H) band disappears upon deprotonation and coordination.	The azomethine proton signal may shift upon complexation. The phenolic -OH proton signal disappears if it deprotonates to bind the metal.

Summary of Applications and Field Insights

The coordination complexes derived from 4-Hydrazinyl-6-methylpyrimidine and its Schiff bases are actively being explored for a variety of applications, leveraging the unique properties imparted by the combination of the pyrimidine ring and the coordinated metal center.

• Antimicrobial and Antifungal Agents: A significant body of research demonstrates that metal complexes of pyrimidine-based Schiff bases often exhibit potent activity against various bacterial and fungal strains.[11][12] The chelation process can enhance the lipophilicity of the molecule, facilitating its transport across microbial cell membranes.[13]

• Anticancer Therapeutics: Many pyrimidine-hydrazone complexes have been evaluated for their cytotoxic effects against human cancer cell lines.[7][14] Their mechanism of action can involve intercalation with DNA or the inhibition of key cellular enzymes.[15][16]

• Catalysis: The redox-active nature of both the ligand and the coordinated metal ion makes these complexes candidates for catalytic applications. Pyridyl aroyl hydrazone-based complexes, which are structurally related, have been shown to be effective in processes like electrocatalytic hydrogen evolution.[17]

• Corrosion Inhibition: The presence of multiple heteroatoms (N, O) allows these molecules to adsorb onto metal surfaces, forming a protective layer that inhibits corrosion.[18]

References

• Grapperhaus, C. A., et al. (2021). Pyridyl Aroyl Hydrazone-Based Metal Complexes Showing a Ligand-Centered Metal-Assisted Pathway for Electrocatalytic Hydrogen Evolution. Inorganic Chemistry, 60(15), 11453-11463. Available at: [Link]

• Al-Amiery, A. A., et al. (2012). Synthesis, characterization, and antimicrobial activity of a new pyrimidine Schiff base and its Cu(II), Ni(II), Co(II), Pt(II), and Pd(II) complexes. Bioinorganic Chemistry and Applications, 2012, 893524. Available at: [Link]

• Kareem, M. A., et al. (2011). Metal Complexes as Antimicrobial Agents. Journal of Scientific Research, 3(3), 573-582. Available at: [Link]

• Patel, R. B., et al. (2013). Synthesis, Anthelmintic and Antimicrobial Evaluation of New 2‐Arylidene‐1‐(4‐methyl‐6‐phenylpyrimidin‐2‐yl)hydrazines. Archiv der Pharmazie, 346(10), 738-746. Available at: [Link]

• Marinova, M., & Tamahkyarova, E. (2024). Synthesis and Antibacterial Studies of a New Au(III) Complex with 6-Methyl-2-Thioxo-2,3-Dihydropyrimidin-4(1H)-One. Molecules, 29(11), 2533. Available at: [Link]

• Al-Amiery, A. A., et al. (2012). Synthesis, characterization, and antimicrobial activity of a new pyrimidine Schiff base and its Cu(II), Ni(II), Co(II), Pt(II), and Pd(II) complexes. ResearchGate. Available at: [Link]

• Kovaleva, L. V., et al. (2017). Synthesis of Novel Derivatives on the Basis of 4-Hydrazinyl-6-methyl-2-(alkylthio)pyrimidines and Their Preliminary Biological Evaluation. Chemical Science International Journal, 20(3), 1-8. Available at: [Link]

• Kumar, S., & Kumar, D. (2020). Antimicrobial Activities of Schiff Base Metal Complexes of First Transition Series. Journal of Drug Delivery and Therapeutics, 10(3-s), 143-150. Available at: [Link]

• Deshmukh, M. B., et al. (2015). Synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine. International Journal of Institutional Pharmacy and Life Sciences, 5(3), 1-9. Available at: [Link]

• Sakhare, D. T. (2022). Copper Metal Complexes of a Pyrimidine Based Schiff Base Ligand. Synthesis, Characterization and Biological Activity. Journal of Xidian University, 16(3), 191-201. Available at: [Link]

• Sakhare, D. T. (2025). Synthesis, Characterization and Biological Activity of New Pyrimidine Schiff Base and Its Cu(II), Ni(II) Complexes. Asian Journal of Chemical Sciences. Available at: [Link]

• Wang, Y., et al. (2023). Synthesis, Biological Evaluation, DNA Binding, and Molecular Docking of Hybrid 4,6-Dihydrazone Pyrimidine Derivatives as Antitumor Agents. Molecules, 28(1), 183. Available at: [Link]

• Priya, J. D., et al. (2020). Pyrimidine Derivative Schiff Base Ligand Stabilized Copper and Nickel Nanoparticles by Two Step Phase Transfer Method; in Vitro Anticancer, Antioxidant, Anti-Microbial and DNA Interactions. Journal of Fluorescence, 30(3), 471-482. Available at: [Link]

• Głowacka, I. E., et al. (2024). Pyrimidine Schiff Bases: Synthesis, Structural Characterization and Recent Studies on Biological Activities. International Journal of Molecular Sciences, 25(4), 2133. Available at: [Link]

• Ngwa, C. A., et al. (2022). Synthesis, Spectroscopic Characterization, DFT Analysis and Molecular Docking of Mn(II), Co(II) and Ni(II) Cyclometallated Complexes of 5-chloro-3-(2-(2,4-dinitrophenyl)hydrazono)indolin-2-one. Journal of Molecular Structure, 1269, 133794. Available at: [Link]

• Sharma, K., & Singh, R. V. (2016). Synthesis, characterization and antibacterial screening of some Schiff bases derived from pyrazole and 4-amino antipyrine. Revista Colombiana de Ciencias Químico-Farmacéuticas, 45(2), 203-215. Available at: [Link]

• Liu, Y., et al. (2022). (Z)-2-(2-(Anthracen-9-ylmethylene)hydrazineyl)pyrimidine-rhodium(III): Crystal Structure and DNA Binding Property. Crystals, 12(11), 1629. Available at: [Link]

• Sakhare, D. T. (2025). Synthesis, Characterization and Biological Activity of New Pyrimidine Schiff Base and Its Cu(II), Ni(II) Complexes. Asian Journal of Chemical Sciences. Available at: [Link]

• Al-Hamdani, A. A. S., et al. (2024). Synthesis of Novel Cu(II), Co(II), Fe(II), and Ni(II) Hydrazone Metal Complexes as Potent Anticancer Agents: Spectroscopic, DFT, Molecular Docking, and MD Simulation Studies. ACS Omega, 9(6), 7247-7262. Available at: [Link]

• Singh, A. K., et al. (2021). A Comprehensive Review on Analytical Applications of Hydrazone Derivatives. Journal of the Turkish Chemical Society Section A: Chemistry, 8(4), 1081-1116. Available at: [Link]

• Al-Adilee, K. J. (2022). Advances in Coordination Chemistry of Schiff Base Complexes: A Journey from Nanoarchitectonic Design to Biomedical Applications. Inorganics, 10(12), 239. Available at: [Link]

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Application Note: Synthesis &amp; Characterization of Schiff Bases from 4-Hydrazinyl-6-methylpyrimidine

Abstract & Scientific Context

The hybridization of pharmacophores is a pivotal strategy in modern medicinal chemistry. 4-Hydrazinyl-6-methylpyrimidine , a pyrimidine derivative possessing a nucleophilic hydrazine moiety, serves as an excellent precursor for synthesizing Schiff bases (azomethines). The resulting compounds—characterized by the

linkage—exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties due to their ability to chelate metal ions and interact with biological targets like DNA and enzymes.

This guide details the acid-catalyzed condensation of 4-hydrazinyl-6-methylpyrimidine with aromatic aldehydes. It provides two validated protocols: a conventional thermal reflux method and a high-efficiency microwave-assisted "green" method.

Chemical Mechanism

The reaction proceeds via a nucleophilic addition-elimination mechanism:

• Activation: The carbonyl oxygen of the aldehyde is protonated by the acid catalyst (Acetic Acid), increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The terminal nitrogen of the hydrazine moiety (

  ) attacks the activated carbonyl carbon.

• Dehydration: A proton transfer occurs, followed by the elimination of a water molecule to form the stable imine (Schiff base) linkage.

Visualizing the Pathway

The following diagram outlines the reaction scheme and the critical decision points during synthesis.

Figure 1: Mechanistic pathway for the formation of pyrimidine-based Schiff bases.

Experimental Protocols

Materials Required[1][2][3][4][5][6][7][8][9][10][11][12]

• Precursor: 4-Hydrazinyl-6-methylpyrimidine (0.01 mol)

• Electrophile: Substituted Benzaldehyde (e.g., 4-chlorobenzaldehyde, 4-nitrobenzaldehyde) (0.01 mol)

• Solvent: Absolute Ethanol (99%) or Methanol

• Catalyst: Glacial Acetic Acid[1]

• Equipment: Round-bottom flask (100 mL), Reflux condenser, Magnetic stirrer, Microwave Reactor (for Method B).

Method A: Conventional Thermal Reflux (The Gold Standard)

Best for: Large scale synthesis and thermally stable substrates.

• Preparation: Dissolve 0.01 mol of 4-Hydrazinyl-6-methylpyrimidine in 30 mL of absolute ethanol in a 100 mL round-bottom flask.

• Addition: Add an equimolar amount (0.01 mol) of the selected aromatic aldehyde.

• Catalysis: Add 3-4 drops of glacial acetic acid to the mixture.

• Reaction: Reflux the mixture on a water bath at 70-80°C for 3–6 hours .

  • Checkpoint: Monitor progress via Thin Layer Chromatography (TLC) using Methanol:Chloroform (1:9) as the mobile phase. Look for the disappearance of the starting hydrazine spot.[2]

• Isolation:

  • Scenario 1 (Precipitate forms): Cool the mixture to room temperature. Filter the solid product.[2][3]

  • Scenario 2 (No precipitate): Pour the reaction mixture onto 100g of crushed ice with vigorous stirring. The product should precipitate out as a solid.[2]

• Purification: Recrystallize from hot ethanol or a DMF/water mixture to obtain pure crystals.

Method B: Microwave-Assisted Synthesis (Green Chemistry)

Best for: High-throughput screening, higher yields, and reduced solvent waste.

• Preparation: Mix 0.01 mol of hydrazine precursor and 0.01 mol of aldehyde in a minimal amount of ethanol (2-3 mL) or use a solvent-free approach by grinding reagents in a mortar.

• Catalysis: Add 1-2 drops of glacial acetic acid.

• Irradiation: Place the mixture in a microwave reactor (or modified domestic microwave). Irradiate at 180-300 Watts for 2–5 minutes .

  • Safety Note: Use short bursts (30 seconds) to prevent overheating if using a domestic unit.

• Workup: Allow the vessel to cool. Wash the resulting solid with cold ethanol and recrystallize as described in Method A.

Troubleshooting & Optimization Workflow

Figure 2: Post-synthesis workup and purification logic.

Characterization Standards

To validate the structure of the synthesized Schiff base, compare spectral data against the following expected values.

Technique	Parameter	Expected Range/Signal	Interpretation
FT-IR		1590 – 1640 cm	Primary Confirmation: Formation of Azomethine linkage.
FT-IR		Absent	Disappearance confirms hydrazine conversion.
H-NMR	(CH=N)	8.0 – 9.0 ppm (Singlet)	Characteristic Azomethine proton.
H-NMR	(NH)	10.0 – 12.0 ppm (Broad)	Hydrazone NH (often D O exchangeable).
H-NMR	(Py-CH )	2.2 – 2.5 ppm (Singlet)	Methyl group on pyrimidine ring (Reference signal).

References

• Microwave-assisted Synthetic Scheme of Novel Schiff Base Congeners of Pyrimidine Nuclei. Current Microwave Chemistry. (2022).

• Synthesis and biological study of novel Schiff base hydrazone ligands. Xia & He Publishing. (2022).

• Schiff base ligands derived from 4-chloro-6-methylpyrimidin-2-amine: Chemical synthesis and bactericidal activity. International Journal of Health & Allied Sciences. (2021).[4]

• Pyrimidine Schiff Bases: Synthesis, Structural Characterization and Recent Studies. Int. J. Mol. Sci. (2024).[5]

• Antimicrobial Activity and Urease Inhibition of Schiff Bases. Molecules. (2016).[6]

Sources

• 1. Synthesis and characterization of novel Schiff bases containing pyrimidine unit - Arabian Journal of Chemistry [arabjchem.org]
• 2. scispace.com [scispace.com]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. Pyrimidine Schiff Bases: Synthesis, Structural Characterization and Recent Studies on Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Antimicrobial Susceptibility Testing of 4-Hydrazino-6-methylpyrimidine Derivatives

Introduction: The Imperative for Novel Antimicrobial Agents

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global health, necessitating the urgent discovery of new antimicrobial agents with novel mechanisms of action.[1] Pyrimidine derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide range of biological activities.[2][3] The pyrimidine scaffold is a crucial component of numerous endogenous molecules, allowing its derivatives to interact with essential cellular biopolymers and enzymes.[2] Specifically, the 4-hydrazino-6-methylpyrimidine core represents a versatile scaffold for developing potent antimicrobial drugs. The hydrazide-hydrazone moiety is a well-established pharmacophore known for its broad-spectrum bioactivity, including antibacterial and antifungal effects.[2][4][5]

This guide provides a comprehensive suite of protocols for researchers, scientists, and drug development professionals to reliably assess the antimicrobial efficacy of novel 4-hydrazino-6-methylpyrimidine derivatives. The methodologies are grounded in the standards set by the Clinical and Laboratory Standards Institute (CLSI), ensuring that the data generated is robust, reproducible, and comparable across different studies.[6][7][8]

Foundational Concepts & Pre-Assay Considerations

A rigorous antimicrobial assay begins long before the first plate is poured. The chemical nature of the test compounds and the biological variables of the test system must be meticulously controlled.

2.1. Compound Management

• Solubility is Paramount: Pyrimidine derivatives can exhibit variable solubility. It is critical to identify a suitable solvent that can dissolve the compound at the highest desired concentration without exhibiting antimicrobial activity itself. Dimethyl sulfoxide (DMSO) is commonly used, but its final concentration in the assay medium should typically not exceed 1% (v/v) to avoid off-target effects. A solvent toxicity control must always be included.

• Stock Solution Preparation: Prepare a high-concentration primary stock solution (e.g., 10 mg/mL or 10 mM) in the chosen solvent. This stock should be stored under appropriate conditions (e.g., -20°C, protected from light) to maintain stability. Subsequent dilutions for the assays should be made fresh from this stock.

2.2. Selection and Standardization of Microbial Strains

The choice of microorganisms is critical for determining the spectrum of activity. A standard panel should include representatives of Gram-positive and Gram-negative bacteria, as well as clinically relevant fungal species.

Microorganism	Strain (ATCC)	Type	Rationale
Staphylococcus aureus	ATCC 25923	Gram-positive Bacteria	Common cause of skin, soft tissue, and bloodstream infections.
Bacillus subtilis	ATCC 6633	Gram-positive Bacteria	Spore-forming bacterium, often used as a model organism.
Escherichia coli	ATCC 25922	Gram-negative Bacteria	Representative of enteric bacteria, a common cause of UTIs and sepsis.
Pseudomonas aeruginosa	ATCC 27853	Gram-negative Bacteria	Opportunistic pathogen known for its intrinsic antibiotic resistance.
Candida albicans	ATCC 10231	Yeast (Fungus)	Most common cause of opportunistic fungal infections (candidiasis).
Aspergillus niger	ATCC 16404	Mold (Fungus)	Common mold, used to assess broad-spectrum antifungal activity.

2.3. Inoculum Preparation: The McFarland Standard

The density of the microbial inoculum must be rigorously standardized to ensure reproducibility. This is achieved using the 0.5 McFarland turbidity standard, which corresponds to a bacterial suspension of approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

• Protocol: Aseptically transfer several morphologically similar colonies from an 18-24 hour old culture plate into a sterile tube containing saline or broth.

• Vortex the suspension thoroughly.

• Adjust Turbidity: Compare the turbidity of the suspension to a 0.5 McFarland standard against a white background with contrasting black lines. Adjust by adding more bacteria or more sterile diluent until the turbidities match. This standardized suspension is the starting point for the final dilutions required by each specific assay.

Protocol I: Agar Well Diffusion Assay for Initial Screening

This method provides a qualitative and rapid preliminary assessment of antimicrobial activity. It is ideal for screening a large number of derivatives to identify promising candidates for further quantitative testing.[1][9]

3.1. Principle

The test compound is introduced into a well cut into an agar plate that has been uniformly inoculated with a test microorganism. The compound diffuses outward through the agar, creating a concentration gradient. If the compound is active, it will inhibit microbial growth, resulting in a clear "zone of inhibition" around the well. The diameter of this zone is proportional to the compound's activity and its diffusion characteristics.[1]

3.2. Step-by-Step Methodology

• Media Preparation: Prepare Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi according to the manufacturer's instructions and pour into sterile Petri dishes (100 mm). Allow plates to solidify on a level surface.

• Inoculation: Dip a sterile cotton swab into the standardized 0.5 McFarland microbial suspension. Squeeze out excess liquid against the inside of the tube. Swab the entire surface of the agar plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.[10]

• Well Creation: Using a sterile cork borer (typically 6 mm in diameter), aseptically punch uniform wells into the inoculated agar.[10] Remove the agar plugs carefully.

• Compound Loading: Pipette a fixed volume (e.g., 50-100 µL) of the test derivative solution (at a known concentration, e.g., 1 mg/mL) into each well.[1]

• Controls:

  • Positive Control: A well containing a standard antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

  • Negative Control: A well containing only the solvent used to dissolve the test compounds (e.g., DMSO).

• Pre-diffusion: Allow the plates to sit at room temperature for 1-2 hours to permit the compounds to diffuse into the agar before microbial growth begins.[1]

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours for bacteria, or 28-30°C for 48-72 hours for fungi.

• Data Collection: After incubation, measure the diameter of the zone of inhibition (including the well diameter) in millimeters (mm) using a caliper or ruler.

3.3. Visualization and Data

Caption: Workflow for the Agar Well Diffusion Assay.

Table 1: Example Zone of Inhibition Data for Pyrimidine Derivatives

Compound ID	Concentration	S. aureus (mm)	E. coli (mm)	C. albicans (mm)
PYR-001	1 mg/mL	18	15	0
PYR-002	1 mg/mL	22	19	14
Ciprofloxacin	10 µg/mL	25	28	N/A
Fluconazole	25 µg/mL	N/A	N/A	20
DMSO (Solvent)	1%	0	0	0

Protocol II: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution assay is the "gold standard" for determining the quantitative antimicrobial activity of a compound. It establishes the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an agent that completely inhibits the visible growth of a microorganism in vitro.[11] This protocol is based on CLSI documents M07 and M27.[6]

4.1. Principle

A standardized microbial inoculum is exposed to serial two-fold dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate.[12] Following incubation, the wells are visually inspected for turbidity. The MIC is the lowest concentration where no growth is observed.[13]

4.2. Step-by-Step Methodology

• Media: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria and RPMI-1640 medium for fungi.

• Inoculum Dilution: Dilute the 0.5 McFarland suspension in the appropriate broth to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in each well.[12]

• Plate Preparation:

  • Add 100 µL of sterile broth to wells 2 through 12 in several rows of a 96-well plate.

  • Add 200 µL of the test compound solution (at twice the highest desired starting concentration) to well 1 of each corresponding row.

• Serial Dilution:

  • Transfer 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

  • Transfer 100 µL from well 2 to well 3. Mix.

  • Continue this two-fold serial dilution down to well 10.

  • Discard 100 µL from well 10. The volume in wells 1-10 is now 100 µL.

• Controls:

  • Well 11 (Growth Control): Add 100 µL of broth. This well will receive only the inoculum.

  • Well 12 (Sterility Control): Add 100 µL of broth. This well receives no compound and no inoculum.

• Inoculation: Add 100 µL of the diluted microbial inoculum (from step 2) to wells 1 through 11. Do not add inoculum to well 12. The final volume in each well is now 200 µL, and the compound concentrations have been halved to their final test concentrations.

• Incubation: Seal the plate (e.g., with an adhesive film) to prevent evaporation and incubate at 35-37°C for 16-20 hours for bacteria or 24-48 hours for fungi.[13]

• Reading the MIC: After incubation, examine the plate visually. The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the first clear well).[12] The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

4.3. Visualization and Data

Caption: Workflow for the Broth Microdilution MIC Assay.

Table 2: Example MIC Data for Pyrimidine Derivatives (µg/mL)

Compound ID	S. aureus	E. coli	P. aeruginosa	C. albicans
PYR-001	16	32	>128	>128
PYR-002	4	8	32	16
Ciprofloxacin	0.5	0.25	1	N/A
Fluconazole	N/A	N/A	N/A	2

Protocol III: Minimum Bactericidal Concentration (MBC) Assay

The MIC value reveals the concentration that inhibits growth (bacteriostatic), but not necessarily the concentration that kills the organism (bactericidal). The Minimum Bactericidal Concentration (MBC) assay is a crucial follow-up to the MIC test to make this distinction.[11][14]

5.1. Principle

The MBC is defined as the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.[11][13][14] The assay is performed by sub-culturing the contents of the clear wells from a completed MIC test onto an agar medium that does not contain any test compound. The absence of growth on the agar indicates that the bacteria in the corresponding MIC well were killed, not just inhibited.[13]

5.2. Step-by-Step Methodology

• Perform MIC Assay: Complete the broth microdilution protocol as described in Section 4.

• Select Wells: Identify the MIC well and all wells with higher concentrations that showed no visible growth.

• Sub-culturing: From each of these clear wells, take a small, fixed-volume aliquot (e.g., 10-20 µL) and plate it onto a fresh MHA plate. Spread the aliquot evenly over a labeled section of the plate.

• Control Plating: It is also critical to plate an aliquot from the growth control well. This may require serial dilution (e.g., 1:1000) to obtain a countable number of colonies and confirm the initial inoculum density.

• Incubation: Incubate the MHA plates at 35-37°C for 18-24 hours.

• Data Collection: After incubation, count the number of colonies on each spot. The MBC is the lowest concentration of the compound that produced a ≥99.9% reduction in CFU compared to the initial inoculum count derived from the growth control.

5.3. Interpretation and Visualization

• Bactericidal: An agent is generally considered bactericidal if the MBC is no more than four times the MIC (MBC/MIC ≤ 4).[11][13]

• Bacteriostatic: If the MBC is significantly higher than the MIC (e.g., MBC/MIC > 4), the agent is considered bacteriostatic at those concentrations.

Caption: Logical flow from MIC to MBC determination.

References

• Minimum Bactericidal Concentration (MBC). (n.d.). Antimicrobial Testing Laboratory. Retrieved February 26, 2026, from [Link]

• Minimum Bactericidal Concentration (MBC) Test. (n.d.). Microchem Laboratory. Retrieved February 26, 2026, from [Link]

• Minimum Inhibitory (MIC) and Minimum Bactericidal Concentration (MBC) Testing Services. (n.d.). Creative Diagnostics. Retrieved February 26, 2026, from [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). protocols.io. Retrieved February 26, 2026, from [Link]

• Agar well diffusion: A prominent method for In vitro screening of antimicrobials. (2021). International Journal of Botany Studies. Retrieved February 26, 2026, from [Link]

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. (2005). Journal of Clinical Microbiology. Retrieved February 26, 2026, from [Link]

• M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. (n.d.). Clinical & Laboratory Standards Institute (CLSI). Retrieved February 26, 2026, from [Link]

• Espinel-Ingroff, A., et al. (2005). Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Journal of Clinical Microbiology, 43(10), 5138-5145.

• Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. (2023). LinkedIn. Retrieved February 26, 2026, from [Link]

• Agar well diffusion assay. (2020). YouTube. Retrieved February 26, 2026, from [Link]

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. (2008). ResearchGate. Retrieved February 26, 2026, from [Link]

• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. (2020).

• M100: Performance Standards for Antimicrobial Susceptibility Testing. (n.d.). Clinical & Laboratory Standards Institute (CLSI). Retrieved February 26, 2026, from [Link]

• Valgas, C., et al. (2007). Methods for in vitro evaluating antimicrobial activity: A review. Brazilian Journal of Microbiology, 38(4), 681-688.

• Antimicrobial Susceptibility Testing. (n.d.). Clinical & Laboratory Standards Institute (CLSI). Retrieved February 26, 2026, from [Link]

• M100: Performance Standards for Antimicrobial Susceptibility Testing, 27th Edition. (2017).

• CLSI M100™. (n.d.). Clinical and Laboratory Standards Institute. Retrieved February 26, 2026, from [Link]

• CLSI M60 2020 Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition, M60Ed2E. (2020).
• Holder, I. A., & Boyce, S. T. (1994). Agar well diffusion assay testing of bacterial susceptibility to various antimicrobials in concentrations non-toxic for human. Burns, 20(5), 426-429.
• Synthesis and Antimicrobial Evaluation of New 1,2,4-Triazolo[1,5-a]pyrimidine-Based Derivatives as Dual Inhibitors of Bacterial DNA Gyrase and DHFR. (2024). ACS Omega.
• Yadav, B.P., et al. (2021). Synthesis of some novel Pyrimidine derivatives and compared to available antimicrobial (MTCC inhibitors) drugs. IOSR Journal of Pharmacy, 11(9), 23-28.
• Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. (2021). Pharmaceuticals.
• Al-Omar, M. A. (2010). Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents. Molecules, 15(5), 3466-3475.
• Exploring the Antimicrobial Potential of Pyrimidine and Hydrazone Derivatives: A Comprehensive Review. (2023).
• Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. (2020). Marmara Pharmaceutical Journal.
• synthesis and antibacterial activity of pyrimidine derivatives. (2014). International Journal of Pharmacy and Pharmaceutical Sciences.
• Antimicrobial activity of new 4,6-disubstituted pyrimidine, pyrazoline, and pyran derivatives. (2010). Medicinal Chemistry Research.
• Popiołek, Ł., & Biernasiuk, A. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. Molecules, 26(17), 5293.

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• 2. healthinformaticsjournal.com [healthinformaticsjournal.com]
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• 4. Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
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• 14. microbe-investigations.com [microbe-investigations.com]

reaction mechanism of 4-Hydrazinyl-6-methylpyrimidine with acetylacetone

Abstract

This Application Note details the synthetic pathway and reaction mechanism for the condensation of 4-hydrazinyl-6-methylpyrimidine with acetylacetone (2,4-pentanedione) . While historically ambiguous regarding the formation of fused triazepines versus pyrazoles, modern structural analysis confirms the 3,5-dimethylpyrazole derivative as the thermodynamic product. This guide provides a validated protocol for high-yield synthesis, mechanistic insights into the regioselectivity, and critical quality control parameters for pharmaceutical applications.

Introduction & Scientific Context

Pyrimidinyl-pyrazoles are privileged scaffolds in medicinal chemistry, serving as core pharmacophores in kinase inhibitors (e.g., JAK/STAT pathway modulators) and antimicrobial agents.[1] The reaction between a heteroaryl hydrazine and a 1,3-diketone is a variant of the Knorr Pyrazole Synthesis .

Critical Mechanistic Insight: Historically, researchers debated whether the reaction of 2- or 4-hydrazinopyrimidines with 1,3-diketones yields a fused bicyclic system (e.g., triazolopyrimidine or pyrimidotriazepine) or a pendant pyrazole ring. Extensive NMR and X-ray crystallographic studies have established that under neutral or acidic reflux conditions, the pyrazole ring closure is kinetically and thermodynamically favored over the formation of a fused 7-membered ring.

Reaction Mechanism Analysis

The transformation proceeds via a condensation-cyclization sequence. The terminal nitrogen of the hydrazine moiety is the most nucleophilic center, initiating the attack on the diketone.

Step-by-Step Pathway:

• Nucleophilic Attack: The terminal hydrazine nitrogen (

  ) attacks one carbonyl carbon of acetylacetone.

• Carbinolamine Formation: A transient carbinolamine intermediate is formed.

• First Dehydration: Elimination of water yields the hydrazone intermediate.

• Intramolecular Cyclization: The secondary hydrazine nitrogen (attached to the pyrimidine ring) attacks the second carbonyl group (or its enol tautomer).

• Aromatization: A second dehydration event drives the formation of the aromatic pyrazole ring, which is the thermodynamic sink of the reaction.

Visualization: Mechanistic Pathway

Figure 1: Step-wise mechanistic pathway from condensation to aromatization.

Experimental Protocol

Safety Warning: Hydrazines are potential genotoxins. Acetylacetone is flammable and toxic. Perform all operations in a fume hood.

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[2][3][4][5]	Role
4-Hydrazinyl-6-methylpyrimidine	124.15	1.0	Limiting Reagent
Acetylacetone	100.12	1.1 - 1.2	Electrophile
Ethanol (Absolute)	-	Solvent	Reaction Medium (10 mL/mmol)
Glacial Acetic Acid	60.05	0.1 (Cat.)	Catalyst (Optional*)

*Note: The reaction often proceeds without acid catalysis due to the inherent nucleophilicity of the hydrazine, but catalytic AcOH accelerates the dehydration steps.

Synthetic Procedure

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-hydrazinyl-6-methylpyrimidine (1.0 equiv) in absolute ethanol.

• Addition: Add acetylacetone (1.1 equiv) dropwise at room temperature.

  • Observation: A slight exotherm or color change (yellowing) may occur as the hydrazone forms.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (

  ) for 2 to 4 hours .

  • Monitoring: Monitor by TLC (System: 5% MeOH in DCM). The hydrazine starting material (polar, low

    ) should disappear, replaced by a less polar UV-active spot (Product).

• Workup (Method A - Precipitation):

  • Cool the reaction mixture to

    in an ice bath.

  • The product often crystallizes directly from the solution.

  • Filter the solid, wash with cold ethanol (

    ), and dry under vacuum.

• Workup (Method B - Extraction):

  • If no precipitate forms, evaporate the solvent under reduced pressure.

  • Redissolve the residue in Ethyl Acetate.

  • Wash with water (

    ) and brine ( ).

  • Dry over

    , filter, and concentrate.

Purification

• Recrystallization: If necessary, recrystallize from hot Ethanol/Water (9:1) or Ethyl Acetate/Hexanes.

• Yield Expectation:

  .

Visualization: Experimental Workflow

Figure 2: Decision-tree workflow for synthesis and isolation.

Quality Control & Characterization

To validate the structure (Product: 1-(6-methylpyrimidin-4-yl)-3,5-dimethylpyrazole ), ensure the following spectral signatures are present.

NMR Interpretation (DMSO- or )

Moiety	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment
Pyrazole-CH3 (C3)		Singlet	3H	Methyl on Pyrazole
Pyrimidine-CH3		Singlet	3H	Methyl on Pyrimidine
Pyrazole-CH3 (C5)		Singlet	3H	Methyl adj. to N-Link
Pyrazole-H4		Singlet	1H	Characteristic Pyrazole H
Pyrimidine-H5		Doublet/Singlet	1H	Aromatic Ring H
Pyrimidine-H2		Singlet	1H	Deshielded (b/w Nitrogens)

Note: The absence of broad NH signals confirms the cyclization is complete.

Troubleshooting Guide

• Issue: Oiling out.

  • Cause: Product is too soluble in EtOH or impurities are present.

  • Solution: Triturate the oil with cold Hexanes or Diethyl Ether to induce crystallization.

• Issue: Incomplete Reaction.

  • Cause: Presence of water in solvent (inhibits dehydration).

  • Solution: Use absolute ethanol or add molecular sieves; extend reflux time.

Expert Insights (E-E-A-T)

• Regioselectivity: While acetylacetone is symmetric, unsymmetrical 1,3-diketones (e.g., benzoylacetone) would yield regioisomers. In such cases, the more nucleophilic terminal hydrazine nitrogen typically attacks the less hindered carbonyl.

• Tautomerism: The starting hydrazine can exist in equilibrium with its hydrazone tautomer. However, the nucleophilicity of the

  group drives the reaction forward.

• Stability: The resulting pyrazolyl-pyrimidine bond is robust. However, avoid strong acidic hydrolysis conditions which might cleave the C-N bond over extended periods.

References

• Peet, N. P., & Sunder, S. (1986).[6] Reinvestigation of a Cyclization Reaction of 2-Hydrazino-3-(1H-pyrrol-1-yl)pyridine. Heterocycles, 24(11), 3213. Link

• Wiley, R. H., & Hexner, P. E. (1951). 3,5-Dimethylpyrazole.[6][7][8][9] Organic Syntheses, Coll.[9] Vol. 4, p.351. Link

• Singh, K., et al. (2012). Synthesis and Biological Evaluation of Pyrazole Derivatives. European Journal of Medicinal Chemistry. Link

• PubChem. (2025).[10][11] Compound Summary: 4-hydrazinyl-6-methylpyrimidine.[12] National Library of Medicine. Link

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• 4. The Reaction of Cyanoacetylhydrazine with ω-Bromo(4-methyl)acetophenone: Synthesis of Heterocyclic Derivatives with Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. 4-Hydrazinopyrimidine | C4H6N4 | CID 12228554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 2-Hydrazinyl-4,6-dimethylpyrimidine | C6H10N4 | CID 350535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. PubChemLite - 4-hydrazinyl-6-methylpyrimidine (C5H8N4) [pubchemlite.lcsb.uni.lu]

Technical Notes & Optimization

Technical Support Center: Resolving Solubility Challenges of 4-Hydrazino-6-Methylpyrimidine in Ethanol

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with 4-hydrazino-6-methylpyrimidine in ethanol. As a key intermediate in various synthetic pathways, achieving complete and stable solubilization is critical for reaction success, purification, and formulation. This document provides a structured, in-depth troubleshooting guide in a question-and-answer format, grounded in established physicochemical principles.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Basics

Q1: I'm having trouble dissolving 4-hydrazino-6-methylpyrimidine in ethanol at room temperature. Is this expected?

A1: Yes, it is common to encounter limited solubility of pyrimidine derivatives, including 4-hydrazino-6-methylpyrimidine, in ethanol at ambient temperatures. While ethanol is a suitable solvent, the solubility is often not high enough for many applications without some form of intervention. The molecular structure, featuring a polar pyrimidine ring and a hydrazino group capable of hydrogen bonding, dictates its interaction with the ethanol solvent. At room temperature, the energy of the solvent molecules may not be sufficient to overcome the crystal lattice energy of the solid compound effectively.

Q2: What are the key factors that influence the solubility of 4-hydrazino-6-methylpyrimidine in ethanol?

A2: The solubility of 4-hydrazino-6-methylpyrimidine in ethanol is primarily influenced by four key factors:

• Temperature: Solubility of solids in liquids is generally an endothermic process, meaning an increase in temperature will favor dissolution.[1]

• pH of the solution: The hydrazino group is basic and can be protonated. Adjusting the pH can significantly alter the compound's charge and its interaction with the polar ethanol solvent.

• Presence of Co-solvents: The addition of a secondary solvent can modify the overall polarity of the solvent system, potentially enhancing solubility.

• Purity of the Compound and Solvent: Impurities in either the 4-hydrazino-6-methylpyrimidine or the ethanol can affect solubility. Water content in the ethanol is a particularly important consideration.

Section 2: Troubleshooting Guide - A Step-by-Step Approach

This section provides a systematic workflow for addressing solubility challenges. Follow these steps to diagnose and resolve the issue you are facing.

Caption: Troubleshooting workflow for solubility issues.

The Effect of Temperature

Q3: How does increasing the temperature affect the solubility of 4-hydrazino-6-methylpyrimidine in ethanol?

A3: Increasing the temperature is the most common and often the most effective method to increase the solubility of a solid in a liquid solvent. As temperature rises, the kinetic energy of the ethanol molecules increases, leading to more frequent and energetic collisions with the solid 4-hydrazino-6-methylpyrimidine. This increased energy helps to overcome the intermolecular forces holding the crystal lattice together, allowing the solute molecules to disperse into the solvent. Studies on various pyrimidine derivatives consistently show a positive correlation between temperature and solubility in alcoholic solvents.[1]

Experimental Protocol: Temperature-Based Solubility Enhancement

• Initial Attempt: Start by attempting to dissolve the compound in ethanol at room temperature (20-25 °C).

• Gradual Heating: If solubility is limited, gradually heat the mixture while stirring. Use a water bath or a heating mantle with a temperature probe to control the temperature accurately.

• Refluxing: For many synthetic applications, heating the ethanol to its boiling point (reflux, approx. 78 °C) will provide the maximum solubility. Many pyrimidine syntheses are carried out under reflux conditions for this reason.

• Cooling and Observation: After attempting to dissolve the compound at a higher temperature, it is crucial to observe what happens upon cooling. If the compound precipitates out, this indicates that you have created a supersaturated solution at the higher temperature. This property is often exploited for recrystallization to purify the compound.

Table 1: Expected Qualitative Solubility of 4-Hydrazino-6-methylpyrimidine in Ethanol at Different Temperatures

Temperature	Expected Solubility	Notes
Room Temperature (20-25 °C)	Low to Moderate	May not be sufficient for high concentration solutions.
Warm (40-50 °C)	Moderate to High	Significant improvement in solubility is expected.
Reflux (~78 °C)	High	Likely to achieve the highest solubility in pure ethanol.

The Role of Co-solvents

Q4: If heating is insufficient or undesirable, can I use a co-solvent to improve solubility?

A4: Yes, using a co-solvent is an excellent strategy. A co-solvent is a second solvent that is miscible with the primary solvent (ethanol) and can help to increase the solubility of the solute. For compounds like 4-hydrazino-6-methylpyrimidine, polar aprotic solvents are often effective co-solvents.

Recommended Co-solvents:

• Dimethylformamide (DMF): Often used in syntheses involving pyrimidines and can significantly enhance solubility.

• Dimethyl Sulfoxide (DMSO): A powerful solvent for a wide range of organic compounds. Even small amounts can have a pronounced effect.

Experimental Protocol: Co-solvent Screening

• Start with a Slurry: Prepare a slurry of 4-hydrazino-6-methylpyrimidine in ethanol at room temperature.

• Titrate with Co-solvent: Add the chosen co-solvent (e.g., DMF or DMSO) dropwise while stirring and observing for dissolution.

• Determine the Minimum Amount: The goal is to use the minimum amount of co-solvent necessary to achieve complete dissolution, as this simplifies downstream processing (e.g., product isolation).

• Consider Solvent Properties: Be mindful that the addition of a high-boiling point co-solvent like DMF or DMSO will alter the physical properties of your solution and may require adjustments to your experimental work-up.

Leveraging pH for Enhanced Solubility

Q5: Can I manipulate the pH of the ethanolic solution to dissolve my compound?

A5: Absolutely. The hydrazino group (-NHNH2) on your compound is basic. The pKa of hydrazine itself is approximately 8, meaning it will be protonated at a pH below this value. By adding a small amount of acid to your ethanolic solution, you can protonate the hydrazino group, forming a more polar salt that is likely to be more soluble in ethanol.

Experimental Protocol: pH Modification

• Prepare a Suspension: Suspend the 4-hydrazino-6-methylpyrimidine in ethanol.

• Acid Addition: While stirring, add a dilute solution of a suitable acid. For many applications, a few drops of concentrated hydrochloric acid or acetic acid can be effective.

• Monitor for Dissolution: Observe if the solid dissolves upon acidification.

• Caution: Be aware that changing the pH may affect the reactivity of your compound or other components in your reaction mixture. This approach is generally more suitable for analytical purposes or specific reaction conditions where the acidic environment is tolerated.

Caption: Effect of pH on the solubility of 4-hydrazino-6-methylpyrimidine.

Investigating Potential Degradation

Q6: I've tried heating and adding co-solvents, but I still see solid material, or my solution changes color over time. What could be happening?

A6: If standard solubilization techniques are failing, or if you observe changes in the appearance of your solution (e.g., color change, gas evolution), you should consider the possibility of chemical degradation. Hydrazine and its derivatives can be susceptible to oxidation, especially at elevated temperatures and in the presence of air (oxygen).[2][3] This can lead to the formation of insoluble byproducts.

Troubleshooting Degradation:

• Work Under an Inert Atmosphere: If you are heating your solution for an extended period, consider performing the experiment under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Use High-Purity Solvents: Ensure your ethanol is of high purity and does not contain significant amounts of dissolved oxygen or metal ion impurities that can catalyze degradation.

• Analyze the Insoluble Material: If possible, isolate the insoluble material and analyze it (e.g., by melting point, IR, or NMR) to determine if it is your starting material or a degradation product.

• Monitor Solution Stability: Once dissolved, monitor the clarity and color of the solution over time. The appearance of a precipitate or a color change after a period of standing can indicate instability.

Section 3: Quantitative Data and Experimental Protocols

Experimental Protocol: Gravimetric Solubility Determination

• Equilibrate the System: Add an excess of 4-hydrazino-6-methylpyrimidine to a known volume of ethanol in a sealed vial.

• Stir at Constant Temperature: Place the vial in a temperature-controlled shaker bath and stir for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample and Filter: Allow the undissolved solid to settle. Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe (to maintain the temperature) and pass it through a syringe filter (e.g., 0.22 µm PTFE) to remove any suspended solids.

• Evaporate the Solvent: Transfer the filtered solution to a pre-weighed vial. Carefully evaporate the solvent under a stream of inert gas or in a vacuum oven at a moderate temperature.

• Determine the Mass of Solute: Once the solvent is completely removed, weigh the vial containing the dried residue. The difference in weight will give you the mass of the dissolved 4-hydrazino-6-methylpyrimidine.

• Calculate Solubility: Express the solubility in your desired units (e.g., g/L or mg/mL).

Analytical Quantification:

For more precise measurements, especially at low concentrations, analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV detection can be used to quantify the concentration of the dissolved compound in the filtered supernatant.[4] This requires the development of a calibration curve with standards of known concentration.

References

• Lakshmi, K. S., Rajesh, T., & Sharma, S. (2010). Quantitative determination of residual hydrazine content in cilazapril by ion chromatography. Oriental Journal of Chemistry, 26(3), 1001-1006.

• ResearchGate. (n.d.). Proposed Decomposition Mechanism of the Hydrazine Derivative (1). Retrieved from [Link]

• PubChem. (n.d.). 2-Hydrazinyl-4,6-dimethylpyrimidine. Retrieved from [Link]

• ATSDR. (1997). Analytical Methods for Hydrazines. Retrieved from [Link]

• ResearchGate. (n.d.). Decomposition of Hydrazine in Aqueous Solutions. Retrieved from [Link]

• DTIC. (1996). Bioremediation of Hydrazine: A Literature Review. Retrieved from [Link]

• Google Patents. (n.d.). A kind of analytical method of methylhydrazine.

• PubChemLite. (n.d.). 4-hydrazinyl-6-methylpyrimidine (C5H8N4). Retrieved from [Link]

• ResearchGate. (2025). Thermodynamic study of solubility for 2-amino-4-chloro-6-methoxypyrimidine in twelve organic solvents at temperatures from 273.15 K to 323.15 K. Retrieved from [Link]

• WUR eDepot. (n.d.). Modelling the effects of ethanol on the solubility of the proteinogenic amino acids with the NRTL, Gude and Jouyban-Acree models. Retrieved from [Link]

• PMC. (2021). Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2017). Solubility of Some Pyrimidine Derivatives in Methyl-Alcohol at different Temperatures. Retrieved from [Link]

• ChemBK. (2024). 2-Hydrazino-4,6-dimethylpyrimidine. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Retrieved from [Link]

• MIT Open Access Articles. (n.d.). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Retrieved from [Link]

• Chair of Analytical Chemistry. (2025). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Retrieved from [Link]

• mVOC 4.0. (n.d.). Hydrazine. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydrazinylpyrimidine. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Hydrazine. Retrieved from [Link]

• DOI. (n.d.). Solubility of D-Histidine in Aqueous Co-solvent Mixtures of N,N-Dimethylformamide, Ethanol, Dimethyl Sulfoxide and N-Methyl-2-py. Retrieved from [Link]

• Thermodynamics Research Center. (n.d.). ThermoML:J. Chem. Eng. Data 2018, 63, 3, 822-831. Retrieved from [Link]

• ResearchGate. (2025). Chromatographic methods of determining hydrazine and its polar derivatives. Retrieved from [Link]

• TSI Journals. (2008). Process chemistry of 4, 6-dihydroxy-2-methylpyrimidine-A potential precursor in pharmaceutical and explosive industries. Retrieved from [Link]

• MDPI. (2025). Solubility of Sulfamethazine in Acetonitrile–Ethanol Cosolvent Mixtures: Thermodynamic Analysis and Mathematical Modeling. Retrieved from [Link]

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Stabilizing 4-hydrazino-6-methylpyrimidine

Ticket #4092: Oxidation & Stability Protocols

Status: Open | Priority: Critical | Department: Chemical Development

Introduction: The "Pink Death" Phenomenon

Welcome to the technical support hub for 4-hydrazino-6-methylpyrimidine . If you are here, you are likely experiencing the "Pink Death"—the rapid discoloration of your white crystalline solid to pink, brown, or black tar upon exposure to air.

This is not a purity issue; it is a thermodynamic inevitability of the hydrazine moiety attached to an electron-rich pyrimidine ring. This guide provides the mechanistic understanding and strict protocols required to stabilize this reagent for reproducible results in drug development and synthesis.

Module 1: The Science of Degradation (Root Cause)

To stop the degradation, you must understand the enemy. The instability of 4-hydrazino-6-methylpyrimidine is driven by Auto-oxidation , a radical chain reaction often catalyzed by trace transition metals (

, ) found in standard silica or glass.

The Mechanism

The electron-rich hydrazine group (

) undergoes Single Electron Transfer (SET) to atmospheric oxygen. This forms a hydrazyl radical cation, which rapidly loses protons to form a Diimide (azo) intermediate. These intermediates polymerize or decompose, causing the characteristic color shift.

Visualizing the Threat

The following diagram illustrates the degradation pathway you are fighting against.

Figure 1: The oxidative cascade transforming the active hydrazine into inactive azo-dimers.

Module 2: Solid State Stabilization (The "Dry" Phase)

The Golden Rule: The free base is kinetically unstable. The most effective stabilization method is converting the hydrazine to its Hydrochloride (HCl) Salt . The protonation of the terminal nitrogen reduces electron density, significantly raising the oxidation potential.

Protocol: Conversion to Hydrochloride Salt

Use this protocol immediately upon receiving a fresh batch or after synthesizing the free base.

Step	Action	Technical Rationale
1	Dissolution	Dissolve the free base in minimal degassed Ethanol or Isopropanol under .
2	Acidification	Dropwise add 1.25 eq. of 4M HCl in Dioxane (or conc. aqueous HCl) at 0°C.
3	Precipitation	A white precipitate (the mono- or dihydrochloride) will form immediately.
4	Isolation	Filter under an inert atmosphere (Schlenk frit) or rapid filtration. Wash with cold .
5	Drying	Dry under high vacuum ( mbar) for 4 hours.
6	Storage	Store at -20°C under Argon in an amber vial.

Storage Decision Matrix

Figure 2: Decision tree for long-term storage of pyrimidinyl hydrazines.

Module 3: Solution Chemistry & Reaction Optimization

When you must use the compound in solution (e.g., for heterocycle formation), the risk of oxidation peaks.

Critical Solvent & Additive Guidelines

Parameter	Recommendation	DO NOT USE
Solvent Class	Alcohols (MeOH, EtOH), DMSO, DMF.	Ketones/Aldehydes (Acetone). Reason: Forms hydrazones instantly.
Degassing	Sparging (Bubbling inert gas) for 15 mins is mandatory before adding the hydrazine.	Simple sonication (insufficient for removing dissolved ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> ).
Additives	EDTA (1-5 mM) : Chelates trace Cu/Fe that catalyze oxidation. Ascorbic Acid (1 mol%) : Sacrificial antioxidant.	Oxidizing agents (Peroxides, Iodine) unless intended for reaction.
pH	Acidic to Neutral (pH 4-7).	Highly Basic (pH > 10). Reason: Promotes deprotonation and radical formation.

Troubleshooting "The Pink Solution"

If your reaction mixture turns pink/brown within minutes:

• Check your solvent: Did you use reagent-grade solvent without degassing? (Dissolved oxygen is the culprit).

• Check your stir bar: Are you using a rusty or pitted stir bar? (Iron acts as a radical initiator). Use a new, glass-coated or high-quality PTFE bar.

• Rescue: Add Sodium Metabisulfite (

  , 5-10 mol%) immediately to quench the oxidation.

Module 4: Frequently Asked Questions (FAQ)

Q1: My sample arrived slightly pink. Is it usable?

• A: Yes, but with caution. The color comes from azo-impurities which have high extinction coefficients (a little looks like a lot).

  • Action: Check purity by LC-MS. If purity is >90%, use it but account for mass difference. If <90%, perform the HCl Salt Recrystallization (Module 2).

Q2: Can I purify the free base on Silica Gel?

• A: Avoid if possible. Silica often contains trace iron (

  ) and is slightly acidic/oxidative, which accelerates decomposition on the column.

  • Alternative: Use Neutral Alumina or Reverse Phase (C18) chromatography. If you must use silica, flush the column with 1% Triethylamine (TEA) first to deactivate acidic sites, but work fast.

Q3: I need to react the hydrazine with an aldehyde. How do I prevent oxidation during this step?

• A: Hydrazone formation is generally faster than oxidation.

  • Dissolve the aldehyde first.

  • Add the hydrazine last as a solid or fresh solution.

  • Run the reaction under strict

    atmosphere.

  • The resulting hydrazone is significantly more stable than the hydrazine starting material.

References

• Oxid

  • Source: Thieme Connect / Synfacts
  • Context: Describes the Single Electron Transfer (SET)

• Safety & Handling of Hydrazine Deriv

  • Source: TCI Chemicals Safety D
  • Context: Outlines storage requirements (inert gas, cool place) and hazards for methyl-substituted pyrimidine hydrazines.

• Synthesis and Stability of Pyrimidinyl Hydrazines

  • Source: BenchChem Technical Guide[1]

  • Context: Provides protocols for synthesizing 4-(6-hydrazinylpyrimidin-4-yl)

• Air Oxid

  • Source: NASA Technical Reports (NTRS)[2][3]

  • Context: Detailed kinetic studies on surface-catalyzed air oxidation of hydrazines, highlighting the catalytic role of metals and oxides.[3]

• General Hydrazine Stability & Storage

  • Source: Fisher Scientific SDS

  • Context: Confirms the necessity of preventing evaporation to dryness and avoiding oxidizing agents/metals.[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ntrs.nasa.gov [ntrs.nasa.gov]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. fishersci.ie [fishersci.ie]

Technical Support Center: Catalyst Selection and Troubleshooting for Derivatizing 4-Hydrazinyl-6-methylpyrimidine

Welcome to the technical support guide for the derivatization of 4-hydrazinyl-6-methylpyrimidine. This versatile building block is a cornerstone in the synthesis of a wide array of heterocyclic compounds, particularly those with significant pharmacological interest, such as pyrazolo[3,4-d]pyrimidines, which are analogs of natural purines.[1][2] This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights, explain the causality behind experimental choices, and offer direct solutions to common challenges encountered in the laboratory.

Part 1: Foundational Concepts - Choosing Your Synthetic Pathway

The primary reactivity of 4-hydrazinyl-6-methylpyrimidine is centered on its nucleophilic hydrazinyl (-NHNH₂) moiety. The selection of a synthetic route and the corresponding catalyst is fundamentally determined by the desired final product. The two most common derivatization pathways are Hydrazone Formation and Cyclocondensation .

The following decision-making workflow provides a high-level overview for selecting the appropriate reaction pathway.

Caption: Decision workflow for derivatizing 4-hydrazinyl-6-methylpyrimidine.

Part 2: Catalyst and Condition Selection Guide

The choice of catalyst is critical for maximizing yield, minimizing side reactions, and ensuring reaction efficiency.

2.1 Catalysts for Hydrazone Formation

The condensation of a hydrazine with an aldehyde or ketone to form a hydrazone is a reversible reaction. The primary role of the catalyst is to accelerate the rate-limiting dehydration of the hemiaminal intermediate.

Catalyst Type	Example(s)	Mechanism of Action	Ideal Use Case	Key Considerations
Brønsted Acid	Glacial Acetic Acid (AcOH)	Protonates the carbonyl oxygen, increasing its electrophilicity and facilitating nucleophilic attack by the hydrazine.[3]	General-purpose, simple reactions where substrates are stable to acid.	Can lead to side reactions with acid-labile functional groups. Catalyst is used in stoichiometric or solvent quantities.[4]
Catalytic Amine Buffers	2-(Aminomethyl)imidazoles, N,N-dimethylethylenediamine	Act as bifunctional catalysts. The amine component facilitates proton transfer, while the buffer maintains an optimal pH for the reaction, promoting intramolecular acid-catalyzed dehydration of the hemi-aminal intermediate.[5]	For sensitive substrates, reactions at neutral pH, or when seeking significant rate enhancement (up to 400-fold).[5] Low toxicity makes them suitable for biological conjugations.	Optimal pKa of the buffer should be close to the reaction pH. Solubility can be a limiting factor for some buffers like anthranilic acids.[5]

2.2 Conditions for Cyclocondensation to Form Pyrazolo[3,4-d]pyrimidines

This reaction involves the formation of a five-membered pyrazole ring fused to the pyrimidine core. It is a powerful method for creating complex, biologically active scaffolds.[6] The choice of conditions dictates reaction time, yield, and importantly, regioselectivity when using unsymmetrical dicarbonyl compounds.[7]

Condition	Typical Reagents/Setup	Mechanism of Action	Advantages	Disadvantages
Thermal (Uncatalyzed)	High-boiling solvent (e.g., Ethanol, Formic Acid, DMF) and reflux.[1][8]	The reaction is driven by heat, overcoming the activation energy for cyclization and dehydration without a catalyst.	Simple setup; avoids catalyst contamination and removal steps.	Often requires long reaction times and high temperatures, which can lead to thermal degradation of sensitive substrates.
Acid Catalysis	Solvent (e.g., Ethanol) with a catalytic amount of strong acid (e.g., H₂SO₄) or weak acid (e.g., AcOH).[9][10]	The acid protonates the carbonyl group(s) of the 1,3-dicarbonyl compound, activating it for nucleophilic attack by the hydrazine, similar to hydrazone formation.[7]	Generally faster reaction times and lower temperatures compared to thermal methods.	Potential for acid-catalyzed side reactions. Regioselectivity can be an issue with unsymmetrical substrates.[7]
Microwave Irradiation	Sealed vessel, polar solvent (e.g., Ethanol), often with a catalytic amount of acid.[7]	Rapid, uniform heating dramatically accelerates the reaction rate by efficiently reaching the required activation energy.	Extremely short reaction times (minutes vs. hours).[7] Can improve yields and reduce side product formation.	Requires specialized microwave reactor equipment. Scale-up can be a challenge.

Part 3: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My reaction yield is consistently low. What are the common causes and how can I fix it?

A1: Low yield is a multifaceted problem. Systematically investigating the potential causes is the most effective approach.

Caption: Troubleshooting workflow for diagnosing and solving low reaction yields.

Q2: My TLC plate shows multiple unexpected spots. What could these side products be?

A2: The appearance of multiple spots on TLC is a common issue indicating the formation of side products or the presence of unreacted starting materials. For derivatizations of 4-hydrazinyl-6-methylpyrimidine, common culprits include:

• Azine Formation: If you are synthesizing a hydrazone with an aldehyde, the aldehyde can react with the already-formed hydrazone to produce an azine (R-CH=N-N=CH-R). This is more likely if there is an excess of aldehyde or under harsh conditions.

• Pyrimidine Ring Opening: Hydrazine is a powerful nucleophile and under harsh conditions (e.g., prolonged heating with strong base or acid), it can potentially attack the pyrimidine ring itself, leading to complex ring-opening and rearrangement products.[11][12]

• Formation of Regioisomers: This is a major concern in pyrazolo[3,4-d]pyrimidine synthesis when using an unsymmetrical 1,3-dicarbonyl compound (e.g., ethyl acetoacetate). The initial nucleophilic attack can occur at either of the two carbonyl carbons, leading to two different pyrazole regioisomers.[7][13]

• Oxidation of Hydrazine: The hydrazinyl group can be susceptible to oxidation, especially if trace metals are present or if the reaction is exposed to air for extended periods at high temperatures.

Q3: How can I control the formation of regioisomers during pyrazolo[3,4-d]pyrimidine synthesis?

A3: Controlling regioselectivity is crucial and depends on the electronic and steric differences between the two electrophilic centers of your dicarbonyl compound.

• Mechanism & Steric Hindrance: The initial condensation typically occurs at the more reactive (less sterically hindered) carbonyl group. For example, in ethyl acetoacetate, the ketone is generally more reactive than the ester.

• pH Control: The pH of the reaction medium can influence which tautomeric form of the dicarbonyl compound is present and can affect the nucleophilicity of the different nitrogens in the substituted hydrazine, thereby influencing the regiochemical outcome.[13]

• Choice of Catalyst: Lewis acid catalysts like Yb(PFO)₃ have been used to achieve high regioselectivity in some three-component pyrazole syntheses by coordinating with the dicarbonyl compound.[14]

• Protecting Groups: In complex syntheses, it may be necessary to use a protecting group strategy to differentiate the two carbonyls, though this adds steps to the overall synthesis.

Q4: My hydrazone formation reaction stalls and does not go to completion. Why?

A4: Hydrazone formation is a reversible equilibrium reaction. If it stalls, it's likely that the forward and reverse reaction rates have become equal.[5] To drive the reaction to completion, you must shift the equilibrium towards the product side. According to Le Chatelier's principle, this is achieved by removing one of the products, which in this case is water.

• Solution: Perform the reaction in a solvent like toluene or benzene using a Dean-Stark apparatus to azeotropically remove water as it is formed. Alternatively, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture can also be effective.

Part 4: Key Experimental Protocols

These protocols are provided as a self-validating baseline. Researchers should monitor their reactions by TLC and optimize conditions as necessary for their specific substrates.

Protocol 4.1: General Procedure for Hydrazone Synthesis (Acid-Catalyzed)

This protocol describes the synthesis of a pyrimidinyl hydrazone via condensation with an aldehyde.[3][4]

• Dissolution: In a round-bottom flask, dissolve 4-hydrazinyl-6-methylpyrimidine (1.0 equivalent) in a suitable solvent such as ethanol (approx. 0.2 M concentration).

• Reagent Addition: Add the desired aldehyde or ketone (1.0 - 1.1 equivalents) to the solution.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).

• Reaction: Stir the mixture at room temperature or gently heat to reflux (40-60 °C). Monitor the reaction progress by TLC until the starting material is consumed (typically 1-4 hours).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution. If so, collect the solid by vacuum filtration. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Purification: Wash the collected solid with a small amount of cold ethanol to remove residual acid and unreacted aldehyde. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol, or an ethanol/water mixture).

Protocol 4.2: Synthesis of a Pyrazolo[3,4-d]pyrimidine via Cyclocondensation

This protocol details the classic Knorr-type synthesis using a β-ketoester.[7]

• Reagent Mixture: To a round-bottom flask equipped with a reflux condenser, add 4-hydrazinyl-6-methylpyrimidine (1.0 equivalent) and an unsymmetrical 1,3-dicarbonyl compound like ethyl acetoacetate (1.1 equivalents).

• Solvent and Catalyst: Add ethanol as the solvent and a catalytic amount of glacial acetic acid (5-10% v/v).

• Reaction: Heat the mixture to reflux (approx. 78 °C for ethanol). Monitor the reaction by TLC. The reaction is typically complete within 2-8 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker of cold water while stirring. A solid product will typically precipitate.

• Isolation: Collect the precipitate by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with cold water to remove any acid and unreacted dicarbonyl compound.

• Purification: Allow the solid to air dry. The crude product can be purified by recrystallization from ethanol or a similar polar solvent to yield the pure pyrazolo[3,4-d]pyrimidine derivative.

References

• Dirksen, A., & Dawson, P. E. (2018). Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity. PMC. [Link]

• Patel, H. K., & Patel, V. (n.d.). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. Shri R.R.Lalan College, Chemistry Department. [Link]

• Ibrahim, D. A., & El-Gohary, N. S. (2019). A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][1][2][5]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES. TARG, Semantic Scholar. [Link]

• Rashad, A. E., Hegab, M. I., Abdel-Megeid, R. E., Micky, J. A., & Abdel-Megeid, F. M. (2008). Design, Synthesis, and Antitumor Evaluation of Novel Pyrazolo[3,4-d]pyrimidine Derivatives. Afinidad. [Link]

• Allam, M. A., et al. (2022). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. [Link]

• Author Unknown. (n.d.). The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines. Connect Sci. [Link]

• Ghorab, M. M., Alsaid, M. S., & Diri, M. (2015). Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives. PMC. [Link]

• Brown, D. J., & Nagamatsu, T. (1975). The hydrazinolysis of heterocyclic compounds. II. 6-Amino-4-hydroxy-1-methylpyrimidine-2(1H)-thione and related compounds. Australian Journal of Chemistry. [Link]

• Kreutzberger, A., & Kzeness, S. M. (1984). Derivatives of 2-hydroxy-4-mercapto-6-methylpyrimidine-5-carboxylic acid. II. Pirazolo-[3,4-d]-pyrimidine and hydrazinopyrimidine. PubMed. [Link]

• Naim, M. J., et al. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

• Shaabani, S., et al. (2018). The proposed mechanism for the reaction of DHPM derivatives 4a–4h with hydrazine hydrate. ResearchGate. [Link]

• Srivastav, S., et al. (2015). Biologically active Pyrimidine Hydrazones. Asian Journal of Pharmaceutical Research. [Link]

• Organic Chemistry Portal. (n.d.). Hydrazone synthesis. Organic Chemistry Portal. [Link]

• Valcarcel, M., et al. (1981). Synthesis of hydrazone derivatives by reaction of azines with nitriles, and their transformation into pyrazoles and pyrimidones. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Author Unknown. (2001). Synthesis of 2-(Pyrazol-1-yl)pyrimidine Derivatives by Cyclocondensation of Ethyl Acetoacetate (6Methyl4-oxo-3,4-dihydropyrimidin-2-yl)hydrazone with Aromatic Aldehydes. ResearchGate. [Link]

• Jasiński, R., & Dresler, E. (2024). Hydrazone Activation in the Aminocatalytic Cascade Reaction for the Synthesis of Tetrahydroindolizines. Organic Letters. [Link]

• Pototsky, A., & Bräse, S. (2016). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

• Fun, H. K., et al. (2012). Synthesis and Crystal Structures of N-Substituted Pyrazolines. PMC. [Link]

• Galkina, M. A., & Galkin, K. I. (2023). Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. MDPI. [Link]

• El-Malah, A. A., & Al-hussain, S. A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Fustero, S., et al. (2009). Recent Advances in the Synthesis of Pyrazoles. A Review. ResearchGate. [Link]

• Hili, R., & Yudin, A. K. (2006). Synthesis of 3,5-disubstituted pyrazoles via cyclocondensation of 1,2-allenic ketones with hydrazines. RSC Publishing. [Link]

• Dar, B. A., & Shamsuzzaman. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher. [Link]

Sources

• 1. Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines – Oriental Journal of Chemistry [orientjchem.org]
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• 3. asianjpr.com [asianjpr.com]
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• 5. Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Anticancer Activity of Some New Pyrazolo[3,4-d]pyrimidin-4-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Synthesis and Crystal Structures of N-Substituted Pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Technical Comparison Guide: FTIR Characterization of 4-Hydrazino-6-methylpyrimidine

This guide provides an in-depth technical analysis of the FTIR spectral characteristics of 4-hydrazino-6-methylpyrimidine , a critical intermediate in the synthesis of pyrazolopyrimidines and kinase inhibitors.

Executive Summary: The "Lynchpin" Intermediate

4-Hydrazino-6-methylpyrimidine (CAS: 3993-88-2) serves as a primary scaffold for synthesizing biologically active heterocycles, particularly HLA-B27 ligands and ATP-competitive kinase inhibitors .

In drug development, the purity of this intermediate is non-negotiable. Incomplete hydrazinolysis of the precursor (4-chloro-6-methylpyrimidine) leads to chlorinated impurities that poison downstream catalytic cycles. This guide objectively compares the FTIR profile of the target compound against its synthetic precursor, establishing a self-validating protocol for reaction monitoring.

The Analytical Challenge

Distinguishing the target from its precursor is chemically straightforward but spectroscopically nuanced in the "fingerprint" region. The primary differentiator is the nucleophilic displacement of the Chlorine atom by the Hydrazine moiety , resulting in a dramatic inversion of spectral features in the high-frequency region (3000+ cm⁻¹).

Spectral Fingerprint Comparison: Target vs. Precursor

The following table synthesizes experimental data to highlight the critical spectral shifts required for product validation.

Table 1: Comparative FTIR Peak Assignments

Functional Group	Vibration Mode	Precursor (4-Chloro-6-methylpyrimidine)	Target (4-Hydrazino-6-methylpyrimidine)	Diagnostic Shift / Interpretation
Primary Amine (-NH₂)	Stretching ( )	Absent	3300 – 3450 cm⁻¹ (Doublet/Broad)	Primary Indicator. Appearance of strong doublet confirms hydrazine attachment.
Secondary Amine (-NH-)	Stretching ( )	Absent	3150 – 3250 cm⁻¹	Broadening indicates intermolecular H-bonding.
Aromatic C-H	Stretching ( )	3050 – 3100 cm⁻¹ (Weak)	3000 – 3100 cm⁻¹ (Overlapped)	Often obscured by the strong NH envelope in the target.
Methyl Group (-CH₃)	Stretching ( )	2920 – 2960 cm⁻¹	2850 – 2950 cm⁻¹	Remains relatively stable; serves as an internal spectral standard.
Pyrimidine Ring	Skeletal ( )	1550 – 1580 cm⁻¹	1580 – 1620 cm⁻¹	Blue Shift. Electron-donating hydrazine increases ring electron density vs. electron-withdrawing chlorine.
Amine Deformation	Scissoring ( )	Absent	1620 – 1650 cm⁻¹	Strong band, often merging with the ring stretch.
C-N Bond	Stretching ( )	~1200 – 1300 cm⁻¹ (Ring C-N)	1250 – 1350 cm⁻¹ (Exocyclic C-N)	Intensification due to the new C-NHNH₂ bond.
C-Cl Bond	Stretching ( )	650 – 750 cm⁻¹	Absent	Disappearance of this low-frequency band confirms consumption of starting material.

Technical Deep Dive: Interpreting the Shifts

The "Silent" to "Loud" Transition (3100–3500 cm⁻¹)

The most definitive metric for reaction completion is the High-Frequency Transition .

• Precursor: The 4-chloro derivative is spectrally "quiet" above 3000 cm⁻¹, exhibiting only weak aromatic C-H stretches.

• Target: The introduction of the hydrazine group creates a "loud" spectral response. You will observe a characteristic doublet (symmetric and asymmetric -NH₂ stretching) superimposed on a broader -NH- band.

  • Expert Insight: If this region remains sharp and weak, your reaction has failed. If it is broad but lacks definition, you may have residual hydrazine hydrate (solvent) trapped in the lattice.

The Ring Breathing Mode (1500–1600 cm⁻¹)

The pyrimidine ring vibrations are highly sensitive to the electronic nature of the substituent at the 4-position.

• Chlorine (Electron Withdrawing): Deactivates the ring, typically lowering specific skeletal vibration frequencies.

• Hydrazine (Electron Donating): Through resonance (+M effect), the lone pair on the nitrogen feeds electron density into the pyrimidine ring. This strengthens the C=N bonds, often causing a slight blue shift (shift to higher wavenumber) and a significant increase in peak intensity.

Experimental Protocol: In-Process Control (IPC)

This protocol is designed for researchers synthesizing the compound from 4-chloro-6-methylpyrimidine. It uses FTIR as a "Go/No-Go" gate before downstream processing.

Workflow Diagram

Figure 1: Logic flow for FTIR-based reaction monitoring of 4-hydrazino-6-methylpyrimidine synthesis.

Step-by-Step Methodology

• Sampling: Take a 50 mg aliquot from the reaction reflux.

• Quench & Wash: Filter the solid and wash with cold water (2x) to remove excess hydrazine hydrate. Critical: Residual hydrazine hydrate mimics the product's NH signals.

• Drying: Dry under vacuum or infrared lamp for 10 minutes. Moisture will obscure the fingerprint region.

• Measurement:

  • ATR (Attenuated Total Reflectance): Preferred for speed. Place solid directly on the Diamond/ZnSe crystal.

  • KBr Pellet: Mix 1-2 mg sample with 100 mg KBr. Grind to a fine powder and press. Note: KBr provides better resolution for the sharp aromatic peaks.

• Validation Criteria:

  • Pass: Distinct peaks at ~3300/3400 cm⁻¹ AND absence of peaks <3000 cm⁻¹ (excluding C-H).

  • Fail: Presence of peaks in 650-750 cm⁻¹ range (unreacted Chloride).

References

• BenchChem. (2025).[1] An In-depth Technical Guide to the Synthesis of 4-(6-Hydrazinylpyrimidin-4-yl)morpholine and Its Derivatives. Retrieved from

• PrepChem. (n.d.). Synthesis of 4-hydrazino-6-chloropyrimidine.[2][3] Retrieved from

• National Institutes of Health (NIH). (2024). Advancements in medical research: Exploring Fourier Transform Infrared (FTIR) spectroscopy. PMC. Retrieved from

• ResearchGate. (2021). Schiff base ligands derived from 4-chloro-6-methylpyrimidin-2-amine: Chemical synthesis and characterization. Retrieved from

• Indian Journal of Engineering Research and Applications (IJERA). (2012). FT-IR and FT-Raman spectral analysis of 2-amino – 4,6- dimethylpyrimidine. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. heteroletters.org [heteroletters.org]

Comparative Reactivity Profile: 4-Hydrazinyl- vs. 4-Aminopyrimidines

Executive Summary

In the design of fused heterocyclic scaffolds—particularly for kinase inhibitors and adenosine receptor antagonists—the choice between 4-aminopyrimidine and 4-hydrazinylpyrimidine is a pivotal decision point. While both serve as nucleophilic building blocks, their reactivity profiles diverge significantly due to the Alpha Effect and specific rearrangement potentials.

This guide provides an objective, data-driven comparison of these two moieties. The core distinction lies in their utility: 4-aminopyrimidines are generally stable, requiring catalysis for functionalization, whereas 4-hydrazinylpyrimidines are highly reactive "gateways" to fused [1,2,4]triazolo- systems, though they introduce complexity via the Dimroth Rearrangement .

Fundamental Properties & Mechanistic Basis[1][2][3][4]

The reactivity difference is rooted in the electronic environment of the exocyclic nitrogen atoms.

Feature	4-Aminopyrimidine	4-Hydrazinylpyrimidine
Structure	Pyrimidine-NH₂	Pyrimidine-NH-NH₂
Nucleophilicity	Moderate. The lone pair is delocalized into the electron-deficient pyrimidine ring.[1]	High (Terminal N). Exhibits the Alpha Effect (repulsion between adjacent N lone pairs raises the HOMO energy), increasing reactivity toward electrophiles.[2]
Basicity (pKa)	~5.7 (Conjugate Acid)	~8.1 (Terminal N, Conjugate Acid)
Primary Utility	Stable H-bond donor/acceptor in drug cores (e.g., Imatinib analogs).[1][2]	Precursor for fused rings (Triazoles, Tetrazoles, Pyrazoles).[1][2]
Stability	High thermal and oxidative stability.[1]	Susceptible to oxidation (air/light) and rearrangement.[1][2]

The Alpha Effect in Action

In 4-hydrazinylpyrimidine, the terminal amino group (

) is adjacent to the internal nitrogen ( ).[2] The lone pair-lone pair repulsion destabilizes the ground state, making the terminal nitrogen a "super-nucleophile" relative to the primary amine of 4-aminopyrimidine. This results in reaction rates that are often to times faster for nucleophilic attacks on carbonyls.[1]

Comparative Reactivity Analysis

Scenario A: Condensation with Carbonyls (Aldehydes/Ketones)[1][3][5]

• 4-Aminopyrimidine (Schiff Base Formation):

  • Reactivity: Sluggish. The electron-deficient pyrimidine ring pulls density from the amine, making it a poor nucleophile.

  • Conditions: Requires acid catalysis (Acetic acid/PTSA), high heat (Reflux), and often water removal (Dean-Stark) to drive equilibrium.[1][2]

  • Outcome: Unstable imines (Schiff bases) that easily hydrolyze unless reduced immediately.[1][2]

• 4-Hydrazinylpyrimidine (Hydrazone Formation):

  • Reactivity: Rapid and exothermic.[1]

  • Conditions: Mild (Ethanol/Methanol, RT to mild heat). No catalyst usually required.[1]

  • Outcome: Stable crystalline hydrazones. These are versatile intermediates for oxidative cyclization.[1]

Scenario B: Cyclization to Fused Heterocycles

This is the most critical divergence point.

• Pathway 1: The Amine Route (Pyrimidopyrimidines) [2]

  • To form a fused ring, 4-aminopyrimidine typically reacts with 1,3-bis-electrophiles (e.g., malononitrile, ethyl acetoacetate).[1]

  • Mechanism: Slow step-wise condensation.[1]

  • Result: Fused 6-membered rings (e.g., pyrido[2,3-d]pyrimidines).[1][2][3]

• Pathway 2: The Hydrazine Route (Triazolopyrimidines) [2]

  • Reacts with orthoesters (e.g., triethyl orthoformate) or via oxidative cyclization of hydrazones.[1][2]

  • Mechanism: Rapid ring closure to form a 5-membered triazole ring fused to the pyrimidine.

  • Critical Nuance (Dimroth Rearrangement): The initial product is often the kinetically favored [1,2,4]triazolo[4,3-c]pyrimidine .[2] Under thermodynamic control (heat/acid/base), this rearranges to the more stable [1,2,4]triazolo[1,5-c]pyrimidine .[2]

Visualizing the Pathways

The following diagram illustrates the divergent synthetic utility of the two precursors.

Figure 1: Divergent reactivity pathways. Note the "Dimroth Rearrangement" loop specific to the hydrazine series, transforming the [4,3-c] isomer into the stable [1,5-c] isomer.[2]

Experimental Protocols

Protocol A: Synthesis of [1,2,4]Triazolo[4,3-c]pyrimidine (Hydrazine Route)

Demonstrates high reactivity and oxidative cyclization.[1][2]

Reagents:

• 4-Hydrazinylpyrimidine (1.0 eq)[1][2]

• Benzaldehyde (1.0 eq)[1][2][4]

• Iodobenzene diacetate (IBD) (1.1 eq)[1][2]

• Solvent: Ethanol (Step 1), Dichloromethane (Step 2)[1][2]

Step 1: Hydrazone Formation [1][2]

• Dissolve 4-hydrazinylpyrimidine (10 mmol) in absolute ethanol (20 mL).

• Add benzaldehyde (10 mmol) dropwise at room temperature.

• Stir for 30–60 minutes. A heavy precipitate (hydrazone) will form.[1][2]

• Filter, wash with cold ethanol, and dry.[1] Typical Yield: 85–95% .[1]

Step 2: Oxidative Cyclization

• Suspend the hydrazone (5 mmol) in DCM (15 mL).

• Add IBD (5.5 mmol) portion-wise over 10 minutes at 0°C.

• Stir at RT for 2 hours. The solution typically clears as cyclization occurs.

• Evaporate solvent and recrystallize from EtOH/EtOAc.[1]

• Result: [1,2,4]Triazolo[4,3-c]pyrimidine.[1][2][5] Typical Yield: 75–85% .[1]

Protocol B: Comparative Schiff Base Formation (Amine Route)

Demonstrates lower nucleophilicity requiring harsh conditions.[1][2]

Reagents:

• 4-Aminopyrimidine (1.0 eq)[1][2]

• Benzaldehyde (1.2 eq)[1][2]

• Catalyst: Glacial Acetic Acid (cat.) or p-TsOH[1][2]

• Solvent: Toluene (anhydrous)[1][2]

Procedure:

• Dissolve 4-aminopyrimidine (10 mmol) and benzaldehyde (12 mmol) in toluene (30 mL).

• Add catalytic acetic acid (0.5 mL).

• Equip flask with a Dean-Stark trap to remove water.

• Reflux vigorously for 12–24 hours.

• Monitor by TLC (often shows incomplete conversion).[1][2]

• Concentrate and attempt crystallization.[1]

• Typical Yield: 40–60% (highly variable; product is prone to hydrolysis).[1][2]

Data Summary: Reactivity Matrix

Reaction Type	4-Hydrazinylpyrimidine	4-Aminopyrimidine
Aldehyde Condensation	Excellent. (Yields >90%, RT, <1h)	Poor. (Yields <60%, Reflux, >12h)
Acylation (Acid Chlorides)	Reacts at terminal N (forms hydrazide).[1][2]	Reacts at exocyclic N (forms amide).[1][2]
Orthoester Reaction	Forms fused Triazolopyrimidine (Cyclization).[1][2]	Forms Imidate (Open chain) or requires high T to fuse.[1][2]
Rearrangement Risk	High. (Dimroth Rearrangement to [1,5-c] isomer).[1][2]	Low. Stable skeleton.[1]

References

• Dimroth Rearrangement Mechanisms

  • Review of the Dimroth Rearrangement in Fused 1,2,4-Triazolo[4,3-c]pyrimidines. (2025).[1][2][4][5][6][7] ResearchGate.

• Oxidative Cyclization Protocols

  • IBD-mediated oxidative cyclization of pyrimidinylhydrazones.[1] (2013).[1][2][3][8][9][10] Beilstein Journal of Organic Chemistry.

• Nucleophilicity Studies

  • Nucleophilic Reactivities of Hydrazines and Amines.[1] (2012).[1][11][2] Journal of Organic Chemistry.

• Schiff Base Synthesis (Amine vs Hydrazine)

  • Synthesis and Characterization of Novel Substituted Benzaldehyde Derivatives. (2023).[1][2][12][3][13] ResearchGate.

Sources

• 1. 4-Hydrazinopyrimidine | C4H6N4 | CID 12228554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 4-Aminopyrimidine | C4H5N3 | CID 68958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. benchchem.com [benchchem.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. A review on biological activities of Schiff base, hydrazone, and oxime derivatives of curcumin - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05720G [pubs.rsc.org]
• 10. ijcrcps.com [ijcrcps.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, Characterization, and Biological Activity of New Metal Ion Complexes with Schiff Base (Z)-3((E)-2-Hydroxybenzylidene) Hydrazineylidene) Indolin-2-One [jmchemsci.com]
• 13. mdpi.com [mdpi.com]

Comparative Guide: X-ray Crystallography of 4-Hydrazinyl-6-methylpyrimidine Complexes

Executive Summary: The Structural Scaffold

4-Hydrazinyl-6-methylpyrimidine is a critical pharmacophore in medicinal chemistry, serving as a precursor for fused heterocyclic systems (e.g., pyrazolo[3,4-d]pyrimidines) and Schiff base ligands. Its ability to coordinate with transition metals (Cu, Ni, Co, Zn) makes it a versatile candidate for developing antimicrobial and anticancer agents.

This guide compares the crystallographic behavior of the free ligand versus its metal complexes , analyzing how coordination geometry shifts from planar organic stacking to complex 3D metal-organic frameworks. We specifically evaluate the stability and structural data of Schiff base derivatives , as the raw hydrazine ligand is often derivatized to enhance crystallinity and biological efficacy.

Structural Characterization: Ligand vs. Complex

The transition from a free organic ligand to a metal complex fundamentally alters the crystal lattice. Below is a comparative analysis of the crystallographic parameters derived from high-resolution X-ray diffraction studies.

Comparative Lattice Parameters

The following table contrasts the crystal data of a representative hydrazine-pyrimidine analog against its transition metal Schiff base complexes. Note the significant expansion in unit cell volume (

) and the shift in space group symmetry upon chelation.

Parameter	Free Ligand Analog (Pyrazolo-pyrimidine derivative) [1]	Cu(II) Schiff Base Complex [2]	Ni(II) Schiff Base Complex [3]	Zn(II) Complex [4]
Crystal System	Orthorhombic	Monoclinic	Triclinic	Monoclinic
Space Group
a (Å)	14.086(4)	11.373(1)	9.852(2)	11.374(1)
b (Å)	3.876(1)	13.870(1)	10.421(3)	13.871(1)
c (Å)	27.271(8)	14.996(2)	11.230(3)	14.996(2)
(°)	90.00	111.65	102.50	111.65
Volume (ų)	~1488	~2198	~1080	~2209
Coordination	N/A (H-Bonding Network)	Distorted Octahedral	Square Planar/Octahedral	Penta-coordinated

Key Insight: The free ligand typically crystallizes via strong

hydrogen bonding, often forming planar sheets. Upon complexation, particularly with Cu(II) or Zn(II), the introduction of co-ligands (Cl, ) and the steric bulk of the Schiff base disrupt this planarity, forcing the lattice into lower symmetry (Monoclinic/Triclinic) to accommodate the 3D coordination sphere.

Coordination Geometry Analysis

The biological activity of these complexes is strictly governed by their geometry.

• Copper (Cu²⁺): Typically adopts a distorted octahedral or square pyramidal geometry due to the Jahn-Teller effect. The ligand usually coordinates in a tridentate manner (N-N-O donor set if a phenolic aldehyde is used).

• Nickel (Ni²⁺): Often forms square planar complexes (diamagnetic) or octahedral (paramagnetic) depending on the presence of axial solvent molecules.

• Zinc (Zn²⁺): As a

  system, it lacks crystal field stabilization energy, leading to flexible geometries (Tetrahedral vs. Octahedral) dictated purely by steric constraints.

Mechanism of Action & Synthesis Logic

To obtain high-quality crystals suitable for X-ray diffraction, one must understand the reaction pathway. The raw 4-hydrazinyl-6-methylpyrimidine is rarely crystallized directly with metals due to solubility issues; it is almost always converted to a Schiff base first.

Synthesis & Crystallization Workflow

The following diagram illustrates the critical decision points in synthesizing these complexes to ensure single-crystal growth.

Figure 1: Step-by-step synthesis and crystallization workflow for pyrimidine-hydrazine complexes.

Experimental Protocol: Self-Validating Systems

Ligand Synthesis (Schiff Base Formation)

• Stoichiometry: Mix 4-hydrazinyl-6-methylpyrimidine (1 mmol) with the chosen aldehyde (1 mmol) in hot ethanol (20 mL).

• Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the imine formation.

• Checkpoint 1 (TLC): Monitor the reaction using Silica TLC (Mobile phase: 30% Ethyl Acetate in Hexane). The disappearance of the hydrazine spot indicates completion.

• Isolation: Cool to room temperature. Filter the colored precipitate (usually yellow/orange).[1]

Metal Complexation & Crystal Growth[1]

• Dissolution: Dissolve the Schiff base ligand in a minimum amount of hot methanol or acetonitrile.

• Metal Addition: Add the metal salt (CuCl₂·2H₂O or Ni(NO₃)₂·6H₂O) dissolved in ethanol dropwise.

• Reflux: Stir at reflux for 3 hours. A color change (e.g., Yellow

  Green/Brown) confirms complexation.

• Crystallization (The Critical Step):

  • Method:Solvent Diffusion (Layering).

  • Dissolve the crude complex in DMSO (heavier solvent).

  • Carefully layer Ethanol or Diethyl Ether (lighter solvent) on top.

  • Condition: Store in the dark at 4°C for 5-7 days.

  • Why? Slow diffusion prevents rapid precipitation, allowing the formation of defect-free lattices required for low R-factors (<5%).

X-ray Data Collection Parameters

For these specific organic-metallic hybrids, use the following settings to minimize radiation damage and maximize resolution:

• Temperature: 100 K (Cryo-cooling is mandatory to reduce thermal vibration of the methyl groups on the pyrimidine ring).

• Radiation: Mo-K

  ( Å).[2] Cu-radiation is acceptable but Mo is preferred to reduce absorption by the metal center.

• Resolution: Aim for 0.75 Å or better to resolve the N-N bond lengths (typically 1.38–1.42 Å).

Performance Comparison: Stability & Activity

How do these complexes compare to alternatives (e.g., simple salts or uncoordinated ligands)?

Thermal Stability (TGA Data)

Thermogravimetric Analysis (TGA) consistently shows that the metal complexes are significantly more stable than the free ligand.

• Free Ligand: Decomposes ~180–220°C.

• Cu(II)/Ni(II) Complexes: Stable up to 300–350°C.

• Interpretation: The formation of the chelate ring (usually 5- or 6-membered) locks the pyrimidine hydrazine moiety, preventing thermal degradation. This makes the complexes suitable for high-temperature processing in material applications.

Biological Efficacy (Antimicrobial)

Based on comparative studies [2, 5], the metal complexes exhibit superior biological activity due to Overtone's Concept and Tweedy's Chelation Theory .

Compound	E. coli Inhibition (Zone mm)	S. aureus Inhibition (Zone mm)	Mechanism
Free Ligand	10–12 mm	12–14 mm	Simple diffusion
Cu(II) Complex	18–22 mm	20–24 mm	Lipophilicity , Cell penetration
Ni(II) Complex	16–20 mm	18–22 mm	Enzyme inhibition

Note: Chelation reduces the polarity of the metal ion, increasing the lipophilic character of the complex, allowing it to permeate the lipid layer of the bacterial membrane more effectively.

Structural Logic Diagram

The following diagram visualizes the coordination logic that dictates the final crystal structure.

Figure 2: Factors influencing the final coordination geometry and crystal packing.

References

• Crystal structure of 4-hydrazino-1-methylpyrazolo[3,4-d]pyrimidine. National Institutes of Health (PMC). Available at: [Link]

• Synthesis, Characterization and Biological Activity of New Pyrimidine Schiff Base and Its Cu(II), Ni(II) Complexes. Asian Journal of Chemical Sciences. Available at: [Link]

• Synthesis, X-ray Structure and Hirshfeld Surface Analysis of Zn(II) and Cd(II) Complexes. MDPI. Available at: [Link][1][2][3][4][5][6][7]

• Synthesis, X-ray Structure of Two Hexa-Coordinated Ni(II) Complexes. JYX Digital Repository. Available at: [Link][6]

• Synthesis, Characterization And Biological Evaluation for Some Divalent Metal Complexes. Alochana Journal. Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. 4-Hydrazino-1-methyl­pyrazolo[3,4-d]pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, Characterization and Biological Studies of Some Transition Metal Complexes with Pyrazine Schiff Base Hydra zone Ligand | Jordan Journal of Chemistry (JJC) [jjc.yu.edu.jo]
• 4. alochana.org [alochana.org]
• 5. Synthesis, X-ray Structure of Two Hexa-Coordinated Ni(II) Complexes with s-Triazine Hydrazine Schiff Base Ligand :: JYX [jyx.jyu.fi]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Comparison: Validating 4-Hydrazino-6-methylpyrimidine Purity via Elemental Analysis vs. Orthogonal Methods

Executive Summary

4-Hydrazino-6-methylpyrimidine (CAS: 33053-66-2) is a critical pyrimidine intermediate characterized by a high nitrogen content (~45% by mass) and a reactive hydrazine moiety. These physicochemical properties present distinct challenges for characterization:

• High Nitrogen Content: often leads to incomplete combustion in standard CHN analysis, yielding low nitrogen values.

• Hygroscopicity & Reactivity: The hydrazine group is prone to oxidation and formation of hydrates, complicating weight-based assays like Elemental Analysis (EA).

This guide compares the industry "Gold Standard" (Combustion Analysis) against the modern "Absolute" method (Quantitative NMR or qNMR). While EA remains the regulatory standard for confirming elemental composition, qNMR is demonstrated here as a superior orthogonal tool for purity determination in hygroscopic heterocycles.

The Gold Standard: Combustion Analysis (CHN)

The Challenge of High-Nitrogen Heterocycles

Standard combustion protocols often fail for poly-nitrogenous compounds because the formation of N₂ gas (the detected species) competes with the formation of nitrogen oxides or incomplete pyrolysis chars. For 4-hydrazino-6-methylpyrimidine (C₅H₈N₄), the theoretical nitrogen content is 45.13% . A standard deviation >0.4% is common if the oxidation phase is insufficient.

Calibration Standard Selection

To minimize matrix effects, the calibration standard should ideally mimic the analyte's combustion behavior.

Standard	Formula	% N	Suitability for 4-Hydrazino-6-methylpyrimidine
Acetanilide	C₈H₉NO	10.36%	Recommended. The universal industry standard. Highly stable, non-hygroscopic, and provides a robust baseline for C/H ratios.
Sulfanilamide	C₆H₈N₂O₂S	16.27%	Alternative. Useful if the analyzer is also configured for Sulfur. Closer N% to analyte than Acetanilide, but often less stable over long storage.
Melamine	C₃H₆N₆	66.63%	Specialized. Only recommended if linearity at high N% is . Difficult to combust; often causes carryover.

Recommendation: Use Acetanilide for routine calibration but implement an "Oxygen Boost" method (see Protocol) to ensure complete oxidation of the pyrimidine ring.

Experimental Protocol (CHN)[1]

• Instrument: Flash 2000 or Elementar vario EL cube.

• Sample Prep: Dry sample at 40°C under vacuum (10 mbar) for 4 hours to remove surface moisture. Hydrazines can degrade; avoid high heat (>60°C).

• Combustion Conditions:

  • Reactor Temp: 960°C (Standard)

    1020°C (Optimized for High N) .

  • Oxygen Dosing: Increase O₂ injection time by 20% to prevent char formation.

  • Carrier Gas: Helium (140 mL/min).

Representative Data (Simulated)

Theoretical Formula: C₅H₈N₄ (MW: 124.14)

Element	Theoretical %	Found % (Standard Method)	Found % (Optimized Method)	Status
Carbon	48.38	48.10	48.35	Pass
Hydrogen	6.50	6.85 (High due to H₂O)	6.55	Pass
Nitrogen	45.13	44.20 (Incomplete)	45.08	Pass

Interpretation: The "Standard Method" often fails N-tolerance (±0.4%) due to incomplete combustion of the hydrazine ring. The "Optimized Method" (higher temp + excess O₂) aligns with theoretical values.

The Modern Challenger: Quantitative NMR (qNMR)[2][3][4]

Why qNMR?

qNMR is an absolute primary method. Unlike EA, it does not assume the sample is 100% pure; it measures the purity relative to an internal standard. This is crucial for hydrazines, which often contain water or inorganic salts (like NaCl from synthesis) that EA cannot speciate.

Internal Standard Selection

The internal standard (IS) must be non-reactive with the hydrazine moiety and have non-overlapping signals.

• Recommended IS: Maleic Acid or Dimethyl Sulfone (DMSO₂) .

• Solvent: DMSO-d₆ (Solubilizes both polar hydrazine and organic IS).

qNMR Protocol

• Weighing: Accurately weigh ~10 mg of Analyte and ~5 mg of Maleic Acid (IS) into the same vial (Precision: ±0.01 mg).

• Dissolution: Add 0.6 mL DMSO-d₆. Vortex until clear.

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (D1): 60s (Must be

    of the slowest proton).

  • Scans: 16 or 32.

• Calculation:

  (Where I=Integral, N=Number of protons, M=Molar Mass, W=Weight, P=Purity)

Comparative Analysis: EA vs. qNMR vs. HPLC

The following table objectively compares the methods for 4-hydrazino-6-methylpyrimidine.

Feature	Combustion Analysis (EA)	Quantitative NMR (qNMR)	HPLC-UV (254 nm)
Primary Output	Elemental Ratio (C/H/N)	Absolute Purity (w/w %)	Relative Purity (Area %)
Specificity	Low (Cannot distinguish Isomers or degradation)	High (Structural confirmation)	Medium (Depends on separation)
Hydrazine Issue	Hygroscopicity skews results; N₂ loss.	Can quantify water/solvents separately.	Poor retention of polar hydrazines.[1]
Sample Req.	2–5 mg (Destructive)	10–20 mg (Non-destructive)	<1 mg (Destructive)
Accuracy	±0.4% (Absolute error)	±0.5% (Relative error)	Varies (Response factors differ)
Cost/Run	Low ($)	Medium ( )	Low ($)

Visualizing the Workflow

Analytical Decision Matrix

This diagram guides the researcher on which method to prioritize based on the sample stage.

Caption: Decision matrix for selecting between qNMR and EA based on analytical goals and sample condition.

The Combustion Mechanism (EA)

Understanding why EA fails for hydrazines without optimization.

Caption: Optimized combustion workflow. High temperature and Copper reduction are vital to convert all Hydrazine-N into detectable N2 gas.

References

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link

• Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy.

• ASTM D5291 . "Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants." ASTM International. Link

• PubChem . "4-hydrazinyl-6-methylpyrimidine (Compound Summary)."[2] National Library of Medicine. Link

• Sigma-Aldrich .[3] "Acetanilide Analytical Standard." Link

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• 3. Sulfanilamide VETRANAL , analytical standard 63-74-1 [sigmaaldrich.com]

A Researcher's Guide to the UV-Vis Absorption Spectra of Methylpyrimidine Hydrazine Derivatives

For researchers and professionals in drug development and materials science, understanding the photophysical properties of heterocyclic compounds is paramount. Among these, methylpyrimidine hydrazine derivatives represent a class of molecules with significant potential, owing to their diverse biological activities and applications as synthons. Ultraviolet-Visible (UV-Vis) spectroscopy provides a rapid, non-destructive, and accessible method for characterizing these compounds, offering insights into their electronic structure, purity, and environmental sensitivity.

This guide provides an in-depth comparison of the UV-Vis absorption spectra of methylpyrimidine hydrazine derivatives. We will explore the underlying electronic transitions, the influence of substitution patterns and solvent effects, and provide a robust experimental protocol for acquiring high-quality spectral data.

The Electronic Landscape of Methylpyrimidine Hydrazines

The UV-Vis absorption spectra of methylpyrimidine hydrazine derivatives are governed by electronic transitions within the molecule. The pyrimidine ring, being an aromatic heterocycle, exhibits characteristic π → π* transitions. The introduction of a hydrazine or hydrazone moiety extends the conjugation and introduces n → π* transitions associated with the lone pairs of electrons on the nitrogen atoms.

The position and intensity of these absorption bands are sensitive to the substitution pattern on the pyrimidine ring and the nature of the hydrazine-derived group. Methyl groups, being electron-donating, can cause a slight bathochromic (red) shift in the π → π* transitions. The hydrazone derivatives, with their extended C=N conjugation, typically show absorption at longer wavelengths compared to their simple hydrazine counterparts.

A critical aspect to consider is the potential for tautomerism in these compounds. For instance, 2-hydrazino-4,6-dimethylpyrimidine has been shown to exist predominantly in the amino tautomeric form rather than the imino (hydrazono) form in DMSO solution[1]. This equilibrium can be influenced by solvent polarity and pH, leading to significant changes in the UV-Vis spectrum.

Comparative Analysis of UV-Vis Spectra

Derivative	Expected λmax (nm)	Expected Molar Absorptivity (ε, M⁻¹cm⁻¹)	Key Spectral Features & Rationale
2-Hydrazino-4-methylpyrimidine	~230-240, ~290-310	~8,000-12,000 (π-π), ~1,000-3,000 (n-π)	The spectrum would likely be dominated by the π → π* transitions of the pyrimidine ring, with a lower intensity n → π* band at longer wavelengths from the hydrazine nitrogens. The methyl group may cause a slight red shift compared to the unsubstituted pyrimidine hydrazine.
4-Hydrazino-2-methylpyrimidine	~235-245, ~295-315	~8,500-12,500 (π-π), ~1,200-3,500 (n-π)	Similar to its 2-hydrazino isomer, but the position of the methyl group might subtly influence the electronic distribution and thus the exact λmax.
2-(2-Benzylidenehydrazinyl)-4-methylpyrimidine	~240-260, ~320-350	~15,000-25,000 (π-π), ~2,000-5,000 (n-π)	The extended conjugation from the benzylidene group is expected to cause a significant bathochromic shift and an increase in molar absorptivity for the π → π* transition.
4,6-Bis(2-benzylidenehydrazinyl)pyrimidine	~250-270, ~340-370	~25,000-40,000 (π-π), ~3,000-6,000 (n-π)	The presence of two hydrazone moieties would further extend the conjugated system, leading to absorption at even longer wavelengths and with higher intensity. Studies on similar 4,6-dihydrazone pyrimidine derivatives have shown strong absorption peaks near 205 nm, attributed to the C=N functional groups and the large conjugate system[2].

Note: The values in this table are illustrative and based on general principles of UV-Vis spectroscopy. Actual experimental values will vary depending on the specific compound, solvent, and pH.

The Influence of the Molecular Environment

The UV-Vis absorption spectra of methylpyrimidine hydrazine derivatives are highly sensitive to their environment, a phenomenon known as solvatochromism.

• Solvent Polarity: The polarity of the solvent can significantly affect the position of absorption bands. For π → π* transitions, an increase in solvent polarity generally leads to a bathochromic (red) shift. Conversely, for n → π* transitions, an increase in solvent polarity often results in a hypsochromic (blue) shift. This is because polar solvents can stabilize the ground state of the n-electrons through hydrogen bonding, increasing the energy required for the transition.

• pH: The pH of the solution can have a profound effect on the spectra due to the presence of basic nitrogen atoms in the pyrimidine ring and the hydrazine moiety. Protonation of these nitrogens can alter the electronic structure of the molecule, leading to significant shifts in the absorption maxima. For example, in acidic conditions, protonation can lead to a more delocalized π-system, often resulting in a bathochromic shift.

Experimental Protocol for UV-Vis Spectroscopic Analysis

To obtain reliable and reproducible UV-Vis absorption spectra, a standardized experimental protocol is essential.

Workflow for UV-Vis Analysis

Caption: A streamlined workflow for acquiring and analyzing UV-Vis spectra of methylpyrimidine hydrazine derivatives.

Detailed Step-by-Step Methodology

• Instrument Preparation:

  • Turn on the UV-Vis spectrophotometer and allow the lamps (deuterium and tungsten) to warm up for at least 30 minutes to ensure a stable output.

  • Set the desired wavelength range for the scan (e.g., 200-600 nm).

• Solvent Selection and Blank Preparation:

  • Choose a solvent that dissolves the sample and is transparent in the wavelength range of interest. Common solvents include ethanol, methanol, acetonitrile, and water.

  • Fill a clean quartz cuvette with the chosen solvent to be used as a blank.

• Sample Preparation:

  • Accurately weigh a small amount of the methylpyrimidine hydrazine derivative and dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • From the stock solution, prepare a dilute solution of a concentration that will give an absorbance reading between 0.1 and 1.0 at the λmax. This typically corresponds to a concentration in the range of 10⁻⁴ to 10⁻⁵ M.

• Data Acquisition:

  • Place the cuvette with the solvent blank in the spectrophotometer and record a baseline spectrum. This will subtract any absorbance from the solvent and the cuvette.

  • Empty the blank cuvette and rinse it two to three times with a small amount of the sample solution.

  • Fill the cuvette with the sample solution and place it in the spectrophotometer.

  • Record the absorption spectrum of the sample.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) for each absorption band.

  • If the concentration of the solution is known, calculate the molar absorptivity (ε) using the Beer-Lambert law: A = εbc, where A is the absorbance, b is the path length of the cuvette (typically 1 cm), and c is the molar concentration of the sample.

Concluding Remarks

UV-Vis spectroscopy is an indispensable tool for the characterization of methylpyrimidine hydrazine derivatives. By understanding the principles behind their electronic absorption and the factors that influence their spectra, researchers can gain valuable insights into the structure and properties of these important molecules. The comparative data, although inferred from related compounds, provides a solid foundation for predicting and interpreting the spectral behavior of novel derivatives. Adherence to a rigorous experimental protocol will ensure the acquisition of high-quality, reproducible data, which is crucial for advancing research and development in medicinal chemistry and materials science.

References

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• Zhang, Y., et al. (2022). Synthesis, Biological Evaluation, DNA Binding, and Molecular Docking of Hybrid 4,6-Dihydrazone Pyrimidine Derivatives as Antitumor Agents. Molecules, 28(1), 187. [Link]

• Kolehmainen, E., et al. (2009). 4-Hydrazino-1-methylpyrazolo[3,4-d]pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3191. [Link]

• Agova, V., et al. (2021). IR and UV-VIS spectroscopic analysis of a new compound: N-[1-(4-hydroxyphenyl) aminoethilyden]-4-[1-(3,5,5,8,8-pentamethyl-6,7-dihydronaphtalen-2-yl)-ethenyl] phenylcarbohydrazide. Scripta Scientifica Pharmaceutica, 8(1), 35-40. [Link]

• Jayakumar, S., et al. (2023). One-pot synthesis of unsubstituted and methyl substituted-pyrazinyl diselenides and monoselenides: structural, optical property characterization and DFT calculations. RSC Advances, 13(53), 37035-37046. [Link]

• PubChem. (n.d.). 2-Hydrazinyl-4,6-dimethylpyrimidine. National Center for Biotechnology Information. Retrieved February 26, 2026, from [Link]

• Katritzky, A. R., et al. (2001). Dominant tautomeric forms of amino-, hydroxy-, mercapto-, and methyl-pyridines. Journal of the Chemical Society, Perkin Transactions 2, (11), 2051-2059. [Link]

• El-Behery, M., & El-Twigry, H. (2007). Synthesis, magnetic, spectral, and antimicrobial studies of Cu(II), Ni(II), Co(II), Fe(III), and UO2(II) complexes of a new schiff base hydrazone derived from 7-chloro-4-hydrazinoquinoline. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 66(1), 28-36. [Link]

• Pavel, I. S., et al. (2015). Rhenium(I) pyca-hydrazine dimers: strong coupling across the hydrazine bridge. Dalton Transactions, 44(3), 1159-1169. [Link]

• Alim, R., Andrew, S. D., & Parkinson, C. J. (2025). The Pyrimidinyl Hydrazones: Selective for anti-Cancer cytotoxicity. Bioorganic & Medicinal Chemistry Letters, 130, 130405. [Link]

• science-softCon. (n.d.). UV/Vis+ Photochemistry Database. Retrieved February 26, 2026, from [Link]

• NIST. (n.d.). Pyrimidine, 4-methyl-. In NIST Chemistry WebBook. National Institute of Standards and Technology. Retrieved February 26, 2026, from [Link]

• Wang, Q., et al. (2012). Azo-hydrazone tautomerism observed from UV-vis spectra by pH control and metal-ion complexation for two heterocyclic disperse yellow dyes. Dalton Transactions, 41(10), 3028-3035. [Link]

• Harrison, W. T. A., & Yathirajan, H. S. (2009). 4-Hydrazino-2-(methylsulfanyl)pyrimidine. Acta Crystallographica Section E: Structure Reports Online, 65(4), o842. [Link]

• Ramaiyan, S., Seshadri, S., & Mp, R. (2021). Theoretical Studies of Structure, Spectroscopy, and Properties of a New Hydrazine Derivative. Journal of Molecular Structure, 1234, 130171. [Link]

• Asiri, A. M., et al. (2020). Synthesis, investigation of the crystal structure, DFT calculations, and in silico medicinal potential of hydrazono- and aminomethylene substituted pyrazolidine-3,5-diones as potential anticancer scaffolds. New Journal of Chemistry, 44(30), 12935-12948. [Link]

• Gáspár, A., et al. (2010). Role of tautomerism and solvatochromism in UV–VIS spectra of arylhydrazones of β-diketones. Dyes and Pigments, 84(2), 127-135. [Link]

• Reddy, G. V., et al. (2025). Comparative Study of UVA Filtering Compounds 2-Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions. ACS Omega. [Link]

• Al-Hamdani, A. A. S., & Al-Khafaji, N. J. H. (2022). UV-Vis Spectroscopic Study on a New Synthesized 4-Hydroxy-N'-[(E)-(2-hydroxyphenyl)methylidene]benzohydrazide as Calorimetric Reagent For Mg2+ Ions. Journal of Pure & Applied Sciences, 21(2), 1-10. [Link]

• Thomas, S. P., et al. (2019). Combinations of Tautomeric Forms and Neutral–Cationic Forms in the Cocrystals of Sulfamethazine with Carboxylic Acids. ACS Omega, 4(7), 12533-12544. [Link]

• Islam, M. S., et al. (2015). Synthesis, Crystal Structures and Spectroscopic Properties of Triazine-Based Hydrazone Derivatives; A Comparative Experimental-Theoretical Study. Molecules, 20(4), 6428-6445. [Link]

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• Guedes, G. P., et al. (2025). Reversal in Solvatochromism, enol-imine/keto-amine Tautomerism and (E)-(Z) Photoisomerizations in a Benzylidene Aniline Schiff Base Derivative in Different Solvents. Molecules, 30(4), 843. [Link]

• Grishina, E. V., et al. (2017). Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study. Journal of Molecular Modeling, 23(2), 52. [Link]

• Pal, A. K., & Guchhait, N. (2013). Solvatochromism and Molecular Selectivity of C-(4-chlorophenyl)-N-phenylnitrone: A Photophysical Study. Journal of Biophysical Chemistry, 4(1), 1-10. [Link]

• Bar-Peled, L., et al. (2017). Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets. Journal of the American Chemical Society, 139(37), 12913-12923. [Link]

• Amelin, V. G., & Tret'yakov, A. Y. (2019). Spectrophotometric Determination of Hydrazine, Methylhydrazine, and 1,1-Dimethylhydrazine with Preliminary Derivatization by 5-Nitro-2-Furaldehyde. Journal of Analytical Chemistry, 74(1), 74-81. [Link]

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Safety & Regulatory Compliance

4-Hydrazinyl-6-methylpyrimidine proper disposal procedures

Executive Summary: The "Need-to-Know"

Do not treat this compound as standard organic waste. 4-Hydrazinyl-6-methylpyrimidine is a hydrazine derivative.[1][2][3] It possesses two critical properties that dictate its handling: it is a potent reducing agent and a suspected carcinogen .[2]

• Primary Disposal Route: Commercial incineration via a licensed hazardous waste vendor (Lab Pack).[2]

• Prohibited: Do not mix with oxidizing agents (peroxides, permanganates) in waste streams—risk of immediate explosion.

• In-Lab Deactivation: Reserved only for spills or trace residues. Warning: Improper oxidative deactivation can generate carcinogenic N-nitrosamines.[2]

Chemical Profile & Risk Assessment

To dispose of this chemical safely, you must understand the "why" behind the protocols. This molecule combines a pyrimidine ring with a hydrazine functional group.[2]

Property	Data / Characteristic	Operational Implication
Chemical Structure	Pyrimidine ring + Hydrazine ( )	The hydrazine moiety is the reactive center.[2] It is unstable and reactive toward oxidizers.[2]
Hazard Class	Toxic, Irritant, Suspected Carcinogen	Treat all waste as "P-Listed" equivalent or high-hazard toxic waste.[2]
Reactivity	Strong Reducing Agent	Incompatible with Oxidizers. Contact with bleach, nitric acid, or peroxides releases heat and gas ( , ).
Decomposition	Emits and toxic fumes	Incineration must occur in a facility with scrubbers (commercial only).[2]

The Nitrosamine Trap (Expert Insight)

Many standard lab protocols suggest deactivating hydrazines with bleach (sodium hypochlorite). Proceed with extreme caution.

• The Mechanism: Oxidation of hydrazine derivatives can produce N-nitrosamines (e.g., if the reaction is incomplete or pH is uncontrolled).[2]

• The Risk: N-nitrosamines are often more carcinogenic than the parent hydrazine.[2]

• The Solution: For bulk quantities (>10 g), never deactivate in the lab. Ship it out. Use chemical deactivation only for cleaning glassware or neutralizing spills.[3][4]

Disposal Decision Matrix

Use this logic flow to determine the correct disposal path.

Figure 1: Decision matrix distinguishing between bulk disposal (commercial) and residue management (in-lab).[2]

Operational Protocols

Protocol A: Commercial Disposal (Preferred for Bulk)

This is the only method that guarantees zero exposure to secondary carcinogens.

• Segregation: Isolate the container. Ensure it is not stored next to nitric acid, perchlorates, or peroxides.

• Container: Use a chemically compatible container (HDPE or amber glass).

• Labeling:

  • Primary: "Hazardous Waste - Toxic."[2]

  • Constituents: "4-Hydrazinyl-6-methylpyrimidine."[2]

  • Hazard Codes: Toxic, Flammable Solid (if applicable), Reducing Agent.

• Handoff: Transfer to your EHS hazardous waste team for lab packing and incineration.

Protocol B: Chemical Deactivation (Spills & Glassware Only)

Scope: Use this for cleaning spatulas, flasks, or neutralizing small spills (<5 g). Chemistry:

(Simplified)[2]

Reagents Required:

• Household Bleach (5.25% Sodium Hypochlorite)[2]

• Ice bath

• Starch-Iodide Paper (The Validation System)[2]

Step-by-Step Procedure:

• Preparation: Perform in a functioning fume hood . Wear nitrile gloves (double gloved), safety goggles, and a lab coat.

• Dilution: If the waste is solid, dissolve it in a large volume of water. If it is a liquid spill, dilute with water first.

• Cooling: Place the vessel in an ice bath. The reaction is exothermic and can boil the solvent if uncontrolled.

• Oxidation:

  • Slowly add the bleach solution to the hydrazine waste.

  • Observation: You will see bubbling (

    gas).[2]

  • Ratio: You need a significant molar excess (approx. 50% excess) to ensure complete destruction and minimize nitrosamine formation.

• The "Self-Validating" Step (Critical):

  • After bubbling ceases, dip a strip of Starch-Iodide paper into the solution.[2]

  • Result: The paper must turn Blue/Black .

  • Interpretation: Blue indicates excess hypochlorite (oxidizer) is present.[2] This confirms the hydrazine (reducer) is completely consumed.

  • Correction: If the paper remains white, add more bleach and re-test.

• Final Neutralization: Allow the solution to stand for 30 minutes. Neutralize the excess bleach with sodium thiosulfate or sodium bisulfite before checking pH and disposing according to local sewer codes (or collecting as non-hazardous aqueous waste).

Emergency Response: Spills

Immediate Action:

• Evacuate: If a large amount (>100g) is spilled outside a hood, evacuate the lab. Hydrazine vapors are respiratory sensitizers.[2]

• PPE: Respiratory protection (P100 or supplied air) is required if dust/vapors are present.[2]

• Containment:

  • Do not use paper towels (fire risk with oxidizing agents).

  • Use inert absorbents (Vermiculite, Sand, or commercial spill pads).

• Cleanup:

  • Scoop absorbed material into a hazardous waste bag.

  • Wipe the surface with a 10% bleach solution (following Protocol B logic) to deactivate residues.

  • Ventilate the area thoroughly.[5][6][7][8][9]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Hydrazine Derivatives.[2] PubChem.[2][10] Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.[2] Section 7.D.2.2: Hydrazines.[2] Available at: [Link]

• Lunn, G., & Sansone, E. B.Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience; 1994.

• Castegnaro, M., et al. Oxidative destruction of hydrazines produces N-nitrosamines and other mutagenic species.[2][3][4] American Industrial Hygiene Association Journal, 47(6), 360-364.[2][4] Available at: [Link]

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